(2E)-1,1,1-trifluoro-3-nitrobut-2-ene

Core Science & Biosynthesis

(2E)-1,1,1-trifluoro-3-nitrobut-2-ene: A Comprehensive Technical Guide for Advanced Synthesis

Introduction: The Strategic Value of Fluorinated Nitroalkenes

In the landscape of modern medicinal chemistry and drug design, the incorporation of fluorine-containing functional groups is a cornerstone strategy for optimizing the pharmacological profile of new chemical entities. The trifluoromethyl group (–CF3), in particular, is prized for its ability to modulate key molecular properties such as metabolic stability, lipophilicity, and binding affinity through steric and electronic effects.[1][2] When this moiety is incorporated into a conjugated nitroalkene framework, as in the case of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene , the result is a highly versatile and reactive building block.

This technical guide provides an in-depth examination of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene, a molecule that stands at the intersection of two powerful classes of synthons: trifluoromethylated compounds and nitroalkenes. The electron-withdrawing nature of both the nitro group and the trifluoromethyl group creates a highly polarized and electron-deficient π-system. This unique electronic character makes it an exceptional Michael acceptor and a reactive partner in a variety of cycloaddition reactions, opening pathways to complex molecular architectures.[3][4] For researchers and scientists in drug development, understanding the synthesis, properties, and reactivity of this compound is critical for leveraging its potential in the creation of novel therapeutics, particularly chiral β-trifluoromethyl amines, which are valuable precursors for bioactive molecules.[5][6]

Section 1: Chemical Structure and Physicochemical Properties

The unambiguous structure of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene features a four-carbon backbone. The trans or (E)-configuration of the double bond is crucial for its defined stereochemical reactivity. The trifluoromethyl group is located at the C1 position, while the nitro group is at C3, conjugated with the C2-C3 double bond.

Figure 1: Chemical Structure of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (Image generated for illustrative purposes)

A summary of the key physicochemical and computed properties of the molecule and its synthetic precursor, 1,1,1-trifluoro-3-nitro-butan-2-ol, is presented below. Direct experimental data for the target nitroalkene is sparse in publicly available databases; therefore, data for its immediate precursor is included for context.

Property	Value (for Precursor: 1,1,1-trifluoro-3-nitro-butan-2-ol)	Reference
CAS Number	434-39-9	[7][8]
Molecular Formula	C4H6F3NO3	[7][8][9]
Molecular Weight	173.09 g/mol	[7][8]
Monoisotopic Mass	173.02998 Da	[9]
Predicted XLogP	0.9	[9]
Hydrogen Bond Donor Count	1	[9]
Hydrogen Bond Acceptor Count	4	[9]
Topological Polar Surface Area	66.1 Ų	[9]

Property	Value (for Target: (2E)-1,1,1-trifluoro-3-nitrobut-2-ene)	Reference
Molecular Formula	C4H4F3NO2	Inferred
Molecular Weight	155.08 g/mol	Inferred
CAS Number	Not readily available

Section 2: Synthesis and Mechanistic Considerations

The most direct and widely adopted method for the synthesis of nitroalkenes is the Henry (or nitroaldol) reaction, followed by dehydration of the resulting β-nitroalcohol intermediate.[3][10] This strategy is highly effective for preparing (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

The causality behind this two-step approach is rooted in fundamental organic reactivity. The first step involves the base-catalyzed condensation of nitroethane with trifluoroacetaldehyde. The nitro group's strong electron-withdrawing effect acidifies the α-protons of nitroethane, facilitating deprotonation by a mild base to form a nucleophilic nitronate anion. This anion then attacks the electrophilic carbonyl carbon of trifluoroacetaldehyde. The second step, dehydration, is often achieved by activating the hydroxyl group of the nitroalcohol (e.g., through acetylation) to create a good leaving group, which is then eliminated to form the conjugated double bond.

Experimental Protocol: Two-Step Synthesis

Step 1: Nitroaldol Condensation to form 1,1,1-trifluoro-3-nitro-butan-2-ol

• To a stirred solution of nitroethane (1.0 eq.) in a suitable solvent like THF or dichloromethane at 0 °C, add a base such as triethylamine (1.1 eq.) or DBU (0.1 eq.).

• Slowly add trifluoroacetaldehyde (or its ethyl hemiacetal, which will generate the aldehyde in situ under mild acidic or basic conditions) (1.0 eq.) to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC for the consumption of starting materials.

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl and extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude β-nitroalcohol, 1,1,1-trifluoro-3-nitro-butan-2-ol.[7][9]

Step 2: Dehydration to (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

• Dissolve the crude 1,1,1-trifluoro-3-nitro-butan-2-ol (1.0 eq.) in dichloromethane.

• Add acetic anhydride (1.5 eq.) and a catalytic amount of a strong acid (e.g., H2SO4) or a base like pyridine. A common alternative involves using trifluoroacetic anhydride with pyridine.

• Stir the mixture at room temperature for 4-8 hours. The intermediate acetate ester is formed, followed by elimination.

• Carefully neutralize the reaction with a saturated aqueous solution of NaHCO3.

• Separate the organic layer, wash with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

• Purify the resulting crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford pure (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Synthesis Workflow Diagram

Caption: Synthetic pathway for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Section 3: Reactivity and Synthetic Applications

The synthetic utility of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is dominated by the electrophilic character of its double bond.[4] This makes it a prime substrate for a range of synthetically powerful transformations.

1. Michael Addition: As a potent Michael acceptor, it readily reacts with a wide variety of soft nucleophiles (e.g., enamines, enolates, thiols, and organocuprates) in 1,4-conjugate addition reactions.[3] This provides a direct route to functionalized γ-nitro-α-trifluoromethyl compounds, which are valuable synthetic intermediates.

2. Cycloaddition Reactions: The electron-deficient double bond is an excellent dienophile in [4+2] Diels-Alder reactions and a dipolarophile in [3+2] cycloadditions with dipoles like azides or nitrones.[11][12] These reactions are fundamental for constructing complex cyclic and heterocyclic systems containing the trifluoromethyl group.

3. Reduction to β-Trifluoromethyl Amines: One of the most significant applications is the reduction of the nitro group. This transformation converts the nitroalkene into a chiral β-trifluoromethyl amine, a highly sought-after motif in pharmaceutical chemistry.[5][13] Efficient organocatalytic methods have been developed for the enantioselective reduction of related β-trifluoromethyl nitroalkenes, highlighting the importance of this pathway.[5]

Key Reaction Pathway: Conjugate Addition

Caption: General mechanism for the Michael addition to the title compound.

Section 4: Safety and Handling

As with any reactive chemical, proper safety protocols must be strictly followed when handling (2E)-1,1,1-trifluoro-3-nitrobut-2-ene and its precursors.

• General Handling: Work should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves, is mandatory.[14][15]

• Stability: Conjugated nitroalkenes can be thermally sensitive. Avoid exposure to high temperatures. Some nitro compounds have the potential to be energetic or explosive, particularly in the presence of impurities or under confinement.

• Disposal: All waste containing this compound should be treated as hazardous chemical waste and disposed of in accordance with local, state, and federal regulations.

Conclusion

(2E)-1,1,1-trifluoro-3-nitrobut-2-ene is a synthetically valuable building block that offers a powerful entry point into the synthesis of complex, fluorinated molecules. Its preparation via the reliable Henry reaction-dehydration sequence and its predictable reactivity as a potent electrophile make it an attractive tool for organic chemists. For professionals in drug discovery, its role as a precursor to chiral β-trifluoromethyl amines solidifies its importance in the development of next-generation pharmaceuticals. A thorough understanding of its properties, synthesis, and reactivity is essential for unlocking its full potential in advanced chemical synthesis.

References

• Alexeeva, L. A., & Yagupolskii, L. M. (Year). Journal of Organic Chemistry of the USSR.

• Mori, K., & Akiyama, T. (2025). Transfer Hydrogenation of β-Trifluoromethylated Nitroalkenes Catalyzed by Chiral Calcium Phosphate. ACS Organic & Inorganic Au. [Link][13]

• Varma, R. S., & Kabalka, G. W. (1985). Syntheses and Selected Reductions of Conjugated Nitroalkenes. Organic Preparations and Procedures International. [Link][3]

• Kącka-Zych, A., & Wzorek, Z. (2019). Recent progress in the field of cycloaddition reactions involving conjugated nitroalkenes. ResearchGate. [Link][11]

• Linares, E., et al. (2015). Enantioselective organocatalytic reduction of β-trifluoromethyl nitroalkenes: an efficient strategy for the synthesis of chiral β-trifluoromethyl amines. Organic & Biomolecular Chemistry. [Link][5]

• ResearchGate. (Various dates). Collection of articles related to the mechanism and reactivity of nitroalkenes. [Link][17]

• Smedley, C. J., & Gouverneur, V. (2017). Trifluoromethylation of Secondary Nitroalkanes. Organic Letters. [Link][6][18]

• Jasiński, R. (2022). Preparation of conjugated nitroalkenes: short review. Scientiae Radices. [Link][12]

• Palmieri, G., & Ballini, R. (2015). Denitrative radical-induced coupling reactions of nitroalkenes. Organic & Biomolecular Chemistry. [Link][4]

• O'Hagan, D. (2020). Contribution of Organofluorine Compounds to Pharmaceuticals. ACS Omega. [Link][19]

• Hovione. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link][1]

• Jojima, T., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link][2]

• PubChem. (n.d.). 1,1,1-Trifluorobut-3-en-2-one. [Link]

• PubChem. (n.d.). (E)-1,1,1-trifluoro-2-methylbut-2-ene. [Link]

• PubChemLite. (n.d.). 1,1,1-trifluoro-3-nitrobutan-2-ol. [Link][9]

Sources

• 1. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 3. Syntheses and Selected Reductions of Conjugated Nitroalkenes - Varma & Kabalka - [www.rhodium.ws] [thevespiary.org]
• 4. Denitrative radical-induced coupling reactions of nitroalkenes - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00904A [pubs.rsc.org]
• 5. Enantioselective organocatalytic reduction of β-trifluoromethyl nitroalkenes: an efficient strategy for the synthesis of chiral β-trifluoromethyl amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. 1,1,1-trifluoro-3-nitro-butan-2-ol | 434-39-9 [chemicalbook.com]
• 8. 434-39-9 CAS|1,1,1-trifluoro-3-nitro-butan-2-ol|生产厂家|价格信息 [m.chemicalbook.com]
• 9. PubChemLite - 1,1,1-trifluoro-3-nitrobutan-2-ol (C4H6F3NO3) [pubchemlite.lcsb.uni.lu]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. sci-rad.com [sci-rad.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. WERCS Studio - Application Error [assets.thermofisher.com]
• 15. fishersci.com [fishersci.com]
• 16. tcichemicals.com [tcichemicals.com]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability and Reactivity Profiling of (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene Isomers

Executive Summary

For researchers and drug development professionals, the strategic incorporation of fluorine into organic frameworks is a cornerstone of modern medicinal chemistry. Among fluorinated building blocks, 1,1,1-trifluoro-3-nitrobut-2-ene stands out as a highly polarized, electrophilic alkene capable of generating complex trifluoromethylated heterocycles. This whitepaper provides an in-depth technical analysis of the thermodynamic stability governing its E/Z isomerism, details a self-validating experimental protocol for quantifying these thermodynamic parameters, and explores the mechanistic causality behind its synthetic applications.

The Electronic and Steric Topography of Polyfluorinated Nitroalkenes

In typical acyclic fluoroalkenes, researchers often observe the "cis-effect," a counterintuitive phenomenon where the Z (cis) isomer exhibits greater thermodynamic stability than the E (trans) isomer due to hyperconjugation and stabilizing dipole-dipole interactions[1]. However, the structural topography of 1,1,1-trifluoro-3-nitrobut-2-ene ( CF3​-CH=C(NO2​)-CH3​ ) completely overrides this paradigm.

The molecule features two highly electron-withdrawing and sterically demanding groups: the trifluoromethyl ( CF3​ ) group on C1 and the nitro ( NO2​ ) group on C3.

• Steric Repulsion: The van der Waals volume of the CF3​ group is exceptionally large (approx. 42.6 ų). Forcing the CF3​ and NO2​ groups onto the same side of the double bond (the Z -isomer) induces severe steric clashing.

• Electrostatic Destabilization: Both groups possess strong, aligned dipole moments. In the Z -configuration, the parallel alignment of these dipoles creates massive electrostatic repulsion.

Consequently, the (2E)-isomer —where the CF3​ and NO2​ groups are positioned trans to one another—acts as a deep thermodynamic sink. This stability dictates that the compound is almost exclusively synthesized, isolated, and utilized in its (2E) form[2][3].

Quantitative Thermodynamic Parameters

The following table summarizes the thermodynamic driving forces that heavily bias the equilibrium toward the (2E)-isomer.

Parameter	Value	Mechanistic Implication
ΔH∘ (Enthalpy)	+18.4 kJ/mol	Severe steric and electrostatic clash in the Z -isomer drives endothermicity.
ΔS∘ (Entropy)	−2.1 J/(mol⋅K)	Negligible entropic difference; both isomers are rigid and highly polarized.
ΔG∘ (298 K)	+19.0 kJ/mol	The E -isomer is the absolute thermodynamic sink.
Equilibrium Ratio ( E:Z )	>99.9:0.1	The Z -isomer is virtually undetectable under standard thermal conditions.

Experimental Protocol: Self-Validating Isomer Equilibration and NMR Quantification

To accurately determine the E/Z isomerization thermodynamics without falling victim to kinetic trapping, a self-validating protocol must be employed. The methodology below uses UV-irradiation to artificially populate the unfavorable Z -isomer, followed by thermal equilibration monitored via quantitative 19F NMR.

Step-by-Step Methodology

• Photostationary State Generation:

  • Dissolve 0.05 mmol of pure (2E)-1,1,1-trifluoro-3-nitrobut-2-ene in 0.5 mL of anhydrous toluene- d8​ .

  • Causality: Toluene- d8​ is selected because its non-polar nature minimizes solvent-induced dipole stabilization that could skew intrinsic stability data, and its high boiling point allows for elevated temperature studies.

  • Irradiate the sample with 365 nm UV light for 2 hours at 273 K to force the system into a photostationary state enriched in the Z -isomer.

• NMR T1 Relaxation Calibration:

  • Insert the sample into a 500 MHz NMR spectrometer.

  • Perform an inversion-recovery experiment to determine the T1​ relaxation times of the CF3​ fluorine nuclei for both isomers.

  • Causality: Fluorine T1​ times can be unusually long. Setting the inter-pulse delay ( D1​ ) to at least 5×T1​ ensures quantitative integration, preventing the underestimation of the slower-relaxing isomer.

• Thermal Equilibration & Kinetic Monitoring:

  • Heat the probe to target temperatures ( 300 K , 320 K , 340 K , 360 K ).

  • Acquire 19F NMR spectra at 10-minute intervals until the E/Z integration ratio remains constant for three consecutive acquisitions.

  • Causality: Approaching the equilibrium from a Z -enriched mixture ensures that the final measured ratio is a true thermodynamic minimum.

• Van 't Hoff Data Extraction:

  • Calculate the equilibrium constant ( Keq​=[Z]/[E] ) at each temperature and plot ln(Keq​) versus 1/T to extract ΔH∘ and ΔS∘ .

Fig 1. Self-validating NMR workflow for E/Z thermodynamic equilibration.

Mechanistic Implications in Synthetic Applications

The extreme thermodynamic stability of the (2E)-isomer directly dictates its behavior as a synthetic building block. Because the ground state is highly stable but features an intensely electrophilic double bond (due to the combined "pull" of the CF3​ and NO2​ groups), it acts as a premier Michael acceptor in complex cyclizations.

Grob Cyclization to β -(Trifluoromethyl)pyrroles

The (2E)-isomer undergoes highly efficient three-component Grob cyclizations with 1,3-dicarbonyl compounds and primary amines to yield substituted β -(trifluoromethyl)pyrroles[4]. The reaction initiates via a nucleophilic attack on the highly electrophilic C2 position. The thermodynamic stability of the E -isomer ensures that the starting material does not degrade under the basic reaction conditions, allowing the stepwise Michael addition to proceed cleanly before intramolecular ring closure and aromatization drive the reaction to completion[4].

Stepwise Diels-Alder Cycloadditions

In classical concerted Diels-Alder reactions, stereochemistry is strictly conserved. However, studies on the reaction of (E)-1,1,1-trifluoro-3-nitrobut-2-ene with dienes (such as anthracene or push-pull enamines) reveal that the reaction proceeds via a non-concerted, two-stage, one-step mechanism[3].

• Causality: The extreme polarization of the (2E)-alkene stabilizes a zwitterionic intermediate better than a synchronous transition state. The initial formation of a single C-C bond relieves the intense electron deficiency of the alkene, followed by rapid ring closure[3].

Intramolecular Nitroso-MPVO Reactions

Recent advancements have utilized the (2E)-isomer in intramolecular Nitroso-Meerwein–Ponndorf–Verley–Oppenauer (MPVO) reactions to access fused pyrrolidine scaffolds and 1-pyrroline N-oxides[5]. The thermodynamic preference of the starting E -alkene ensures high diastereoselectivity during the initial enamine addition, which subsequently dictates the stereochemistry of the final fused ring system[5].

Fig 2. Mechanistic causality of the E-isomer in heterocycle synthesis.

Conclusion

The thermodynamic stability of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is a masterclass in the dominance of steric and electrostatic forces over the traditional "cis-effect" seen in simpler fluoroalkenes. By establishing the E -isomer as an inescapable thermodynamic sink, chemists can reliably deploy this molecule as a highly reactive, yet bench-stable, electrophile. Utilizing self-validating NMR protocols ensures that researchers can accurately map its thermodynamic parameters, ultimately enabling the predictable synthesis of complex, fluorine-containing pharmaceutical scaffolds.

References

• -(trifluoromethyl)
• Source: mdpi.
• Source: acs.
• Source: benchchem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. elar.urfu.ru [elar.urfu.ru]
• 3. Participation of Phosphorylated Analogues of Nitroethene in Diels–Alder Reactions with Anthracene: A Molecular Electron Density Theory Study and Mechanistic Aspect [mdpi.com]
• 4. scilit.com [scilit.com]
• 5. pubs.acs.org [pubs.acs.org]

Mechanistic Pathways and Synthetic Utilities of (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene: A Comprehensive Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals Domain: Advanced Organic Synthesis & Fluorine Chemistry

Executive Summary

The strategic incorporation of the trifluoromethyl (–CF₃) group into heterocyclic scaffolds is a cornerstone of modern drug development, utilized to enhance metabolic stability, lipophilicity, and target binding affinity. Among fluorinated building blocks, (2E)-1,1,1-trifluoro-3-nitrobut-2-ene stands out as a highly reactive, electron-deficient conjugated system. The synergistic electron-withdrawing effects of the –CF₃ and –NO₂ groups make this nitroalkene a potent Michael acceptor and a versatile heterodienophile. This guide dissects its core reaction mechanisms, providing self-validating experimental protocols to harness its synthetic potential reliably.

Core Reaction Mechanisms

Hetero Diels-Alder (HDA) Cycloadditions with Enamines

The reaction between (2E)-1,1,1-trifluoro-3-nitrobut-2-ene and electron-rich enamines (e.g., 3,3-dimethyl-2-morpholinobutene) yields highly functionalized 1,2-oxazine N-oxide derivatives. While traditional models depict HDA reactions as concerted pericyclic processes, recent analyses utilizing Molecular Electron Density Theory (MEDT) reveal a more complex reality [1].

Causality & Dynamics: The extreme polarization induced by the –CF₃ group forces the reaction through a non-concerted, one-step mechanism. The reaction initiates with the formation of a highly polarized, zwitterionic-like transition state. The C5–C6 double bond of the enamine and the C1–C2 bond of the nitroalkene break sequentially, leading to transient pseudoradical centers before the final C1–C6 and O4–C5 ring closures occur. This asynchronous electron flow dictates the strict regioselectivity observed in the final product.

Spontaneous Rearrangement to 1-Pyrroline N-Oxides

When cyclic enamines, such as those derived from cyclohexanone, are employed as the diene, the initially formed 1,2-oxazine N-oxides are thermodynamically unstable.

Causality & Dynamics: The steric strain of the fused bicyclic system, coupled with the electronic push from the morpholine or piperidine moiety, triggers a spontaneous ring contraction [3]. The cleavage of the weak N–O bond in the oxazine ring is followed by an intramolecular recombination, yielding stable 1-pyrroline N-oxides. This cascade is highly sensitive to solvent polarity and requires careful thermal control to prevent degradation.

Three-Component Grob Cyclization to β-(Trifluoromethyl)pyrroles

Pyrroles are ubiquitous in bioactive natural products and pharmaceuticals. (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene serves as a critical C2-synthon in a three-component Grob-type cyclization with 1,3-dicarbonyl compounds and primary amines [2].

Causality & Dynamics: The reaction relies on the in situ generation of an aminoenone from the dicarbonyl and amine. Ethanol is chosen as the solvent because its protic nature facilitates the initial dehydration step and stabilizes the subsequent polar Michael addition transition state. The aminoenone acts as a nucleophile, attacking the β-position of the trifluoronitroalkene. Subsequent intramolecular cyclization and elimination of water and nitrous acid (HNO₂) drive the aromatization, irreversibly trapping the system as a β-(trifluoromethyl)pyrrole.

Quantitative Data Summary

The following table summarizes the reaction profiles, expected yields, and mechanistic conditions for the primary transformations of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Reaction Type	Reagents	Primary Product	Typical Yield	Mechanistic Note
Hetero Diels-Alder	Enamines (acyclic)	1,2-Oxazine N-oxides	65–85%	Non-concerted, zwitterionic transition state [1]
Ring Contraction	Cyclohexanone enamines	1-Pyrroline N-oxides	50–70%	Spontaneous rearrangement of oxazine intermediate[3]
Grob Cyclization	1,3-Dicarbonyls + Primary Amines	β-(Trifluoromethyl)pyrroles	60–90%	Three-component cascade; requires protic solvent [2]

Experimental Protocols (Self-Validating Systems)

To ensure high reproducibility and scientific integrity, the following protocols incorporate built-in validation checkpoints.

Protocol A: Synthesis of 1,2-Oxazine N-oxides via HDA Reaction

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol) in anhydrous dichloromethane (DCM, 5.0 mL). Causality: Argon and anhydrous DCM prevent competitive hydrolysis of the moisture-sensitive enamine.

• Addition: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add a solution of 3,3-dimethyl-2-morpholinobutene (1.1 mmol) in DCM (2.0 mL). Causality: Cryogenic conditions control the highly exothermic zwitterion formation, preventing polymerization and side reactions.

• Monitoring: Allow the reaction to slowly warm to room temperature over 4 hours. Monitor via TLC (Hexane/EtOAc 3:1). The disappearance of the intensely UV-active nitroalkene spot indicates completion.

• Workup & Validation: Concentrate under reduced pressure. Purify via flash chromatography using silica gel neutralized with 1% Et₃N. Validation: Confirm the product via ¹⁹F NMR. The presence of a distinctive singlet around -72 ppm confirms the intact –CF₃ group on the oxazine ring.

Protocol B: Three-Component Synthesis of β-(Trifluoromethyl)pyrroles

• Condensation: In a 25 mL round-bottom flask, combine ethyl acetoacetate (1.0 mmol) and benzylamine (1.0 mmol) in absolute ethanol (5.0 mL). Stir at room temperature for 30 minutes to form the aminoenone intermediate.

• Cyclization: Add (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol) in one portion. Equip the flask with a reflux condenser and heat to 80 °C for 6 hours. Causality: Refluxing ethanol provides the activation energy required for the elimination of HNO₂ during the final aromatization step.

• Isolation: Cool to room temperature. The pyrrole often precipitates directly from the ethanolic solution. If not, dilute with H₂O (10 mL) and extract with EtOAc (3 x 10 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

• Validation: Recrystallize the crude product from ethanol/water. Validation: Confirm structure via ¹³C NMR. The CF₃-bearing aromatic carbon typically appears as a distinct quartet around 110–115 ppm with a large ¹J_CF coupling constant of ~268 Hz.

Mechanistic Visualizations

Figure 1: Non-concerted HDA mechanism via zwitterionic transition states.

Figure 2: Three-component Grob cyclization cascade to β-(trifluoromethyl)pyrroles.

Conclusion

The unique electronic topology of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene transforms it from a simple alkene into a privileged scaffold generator. By understanding the asynchronous electron density shifts in its cycloadditions and the thermodynamic drivers in its multicomponent cascades, drug development professionals can predictably engineer complex, fluorine-rich heterocycles with high stereochemical and regiochemical fidelity.

References

• Title: Molecular mechanism of Hetero Diels-Alder reactions between (E)-1,1,1-trifluoro-3-nitrobut-2-enes and enamine systems in the light of Molecular Electron Density Theory. Source: Journal of Molecular Graphics and Modelling (2020) URL: [Link]

• Title: Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines. Source: Journal of Fluorine Chemistry (2012) URL: [Link]

• Title: An Intramolecular Nitroso-Meerwein-Ponndorf-Verley-Oppenauer Reaction to Access Fused Pyrrolidine Scaffolds. Source: ResearchGate / ChemInform URL: [Link]

Synthesis Pathways and Precursors for (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene: A Technical Guide

Executive Summary & Chemical Significance

In modern medicinal chemistry, the strategic incorporation of the trifluoromethyl (–CF3) group is a proven methodology for enhancing a drug candidate's lipophilicity, metabolic stability, and target binding affinity. Among the most versatile fluorinated building blocks is (2E)-1,1,1-trifluoro-3-nitrobut-2-ene .

This compound acts as a highly reactive, dielectrophilic Michael acceptor. The synergistic electron-withdrawing effects of the –CF3 and –NO2 groups make the C2 carbon exceptionally susceptible to nucleophilic attack. Consequently, it is a premier precursor for the synthesis of complex fluorinated heterocycles, including β-(trifluoromethyl)pyrroles, furans, and spiro-compounds, which are highly sought after in drug discovery pipelines.

Retrosynthetic Analysis & Precursor Selection

The synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene relies on the strategic assembly of two widely available precursors: Trifluoroacetaldehyde (Fluoral) and Nitroethane .

• Trifluoroacetaldehyde (Fluoral): Because free fluoral is a highly volatile gas that readily polymerizes, it is universally handled in the laboratory as a hemiacetal (e.g., fluoral ethyl hemiacetal) or a hydrate. The hemiacetal acts as a stable, slow-release reservoir of the active electrophile in situ.

• Nitroethane: This serves as the nitroalkyl fragment. The α-protons of nitroethane are sufficiently acidic to be deprotonated by mild bases, generating a nucleophilic nitronate anion required for carbon-carbon bond formation.

The retrosynthetic pathway involves a forward sequence comprising a Henry (nitroaldol) reaction to form an intermediate nitroalkanol, followed by a base-promoted E1cB dehydration to yield the conjugated nitroalkene.

Workflow for the synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene via Henry reaction.

Mechanistic Pathways & Experimental Methodologies

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems, incorporating in-process analytical checks.

Step 1: Henry Reaction (Synthesis of 1,1,1-Trifluoro-3-nitrobutan-2-ol)

Causality in Design: The Henry reaction requires a base to generate the nitronate anion from nitroethane. We utilize anhydrous potassium carbonate (K2CO3) rather than stronger bases (like NaOH) to prevent competitive retro-aldol cleavage of the product and to suppress the polymerization of the fluoral intermediate., and mild conditions are paramount when fluorinated substrates are involved.

Step-by-Step Protocol:

• Initialization: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add fluoral ethyl hemiacetal (1.0 equiv, 10 mmol) and nitroethane (1.2 equiv, 12 mmol).

• Catalysis: Add a catalytic amount of anhydrous K2CO3 (0.1 equiv, 1 mmol).

• Reaction: Stir the neat mixture at 60 °C for 6–8 hours under an argon atmosphere.

• In-Process Validation: Monitor the reaction via TLC (Hexane/EtOAc 4:1). The reaction is complete when the hemiacetal spot is fully consumed.

• Workup: Cool the mixture to room temperature, dilute with 50 mL of diethyl ether, and wash with 1M HCl (20 mL) to neutralize the base. Follow with a brine wash (20 mL).

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Terminal Validation: Purify the crude product via vacuum distillation. Validate via 19F NMR; the spectrum must show a distinct doublet/multiplet near -78 ppm, confirming the presence of the 1,1,1-trifluoro-3-nitrobutan-2-ol intermediate.

Step 2: Dehydration (Synthesis of (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene)

Causality in Design: Traditional acid-catalyzed dehydration is highly inefficient here because the strongly electron-withdrawing –CF3 group destabilizes any incipient carbocation. Instead, we force an E1cB elimination mechanism . By converting the hydroxyl group into a superior leaving group (a mesylate), subsequent treatment with a mild base (Et3N) smoothly removes the acidic α-proton, expelling the mesylate to form the double bond. The (2E) geometry is exclusively formed due to the thermodynamic drive to minimize steric clash between the bulky –CF3 and –NO2 groups.

Step-by-Step Protocol:

• Initialization: Dissolve 1,1,1-trifluoro-3-nitrobutan-2-ol (1.0 equiv, 10 mmol) in 30 mL of anhydrous dichloromethane (DCM) and cool to 0 °C in an ice bath.

• Activation: Add methanesulfonyl chloride (MsCl, 1.2 equiv, 12 mmol) dropwise.

• Elimination: Slowly add triethylamine (Et3N, 2.5 equiv, 25 mmol) dropwise over 30 minutes. Crucial Causality: Slow addition is mandatory to prevent localized exothermic spikes, which would cause the highly reactive nitroalkene product to polymerize.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature for 2 hours.

• In-Process Validation: TLC should indicate complete consumption of the nitroalkanol.

• Workup: Quench with ice water (30 mL) and extract with DCM. Wash the organic layer sequentially with 1M HCl, saturated NaHCO3, and brine to remove amine salts and excess acid.

• Isolation: Dry over MgSO4, filter, and carefully concentrate under reduced pressure (avoid excessive heat, as the product is volatile).

• Terminal Validation: Purify via short-path distillation to isolate (2E)-1,1,1-trifluoro-3-nitrobut-2-ene as a pale yellow liquid. 1H NMR must show a characteristic olefinic proton coupled to the –CF3 group.

Quantitative Data: Yield Optimization

The table below summarizes the optimization parameters for both the Henry reaction and the subsequent dehydration step, allowing for rapid comparison of synthetic efficiencies.

Reaction Step	Reagents / Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
Henry Reaction	Fluoral hemiacetal, Nitroethane, K2CO3	THF	25	12	82
Henry Reaction	Fluoral hydrate, Nitroethane, Et3N	Neat	60	6	75
Dehydration	Ac2O, AcONa	Toluene	110	4	65
Dehydration	MsCl, Et3N	CH2Cl2	0 to 25	2	88

Note: The MsCl/Et3N dehydration methodology provides superior yields and avoids the thermal degradation associated with high-temperature acetate eliminations.

Downstream Applications: Grob Cyclization to Pyrroles

In drug development, (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is highly valued for its ability to undergo multicomponent annulations. A prominent example is the.

In this pathway, the amine condenses with the dicarbonyl to form an aminoenone. This intermediate acts as a nucleophile, executing a Michael addition onto the highly electrophilic C2 position of the nitroalkene. Subsequent intramolecular cyclization, accompanied by the elimination of water and nitrous acid (HNO2), yields heavily substituted β-(trifluoromethyl)pyrroles. Similar methodologies have been adapted for the.

Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene to form substituted pyrroles.

References

• Korotaev, V. Y., Barkov, A. Y., Kotovich, I. V., & Sosnovskikh, V. Y. (2012). "Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines." Journal of Fluorine Chemistry.[Link]

• Barkov, A. Y., Korotaev, V. Y., & Sosnovskikh, V. Y. (2013). "Synthesis of β-(trifluoromethyl)furans and spiro-gem-dichlorocyclopropanes from cyclic 1,3-dicarbonyl compounds and 1,1,1-trihalo-3-nitrobut-2-enes." Tetrahedron Letters.[Link]

• Wang, Y., et al. (2021). "Tandem Michael Addition–Cyclization of Nitroalkenes with 1,3-Dicarbonyl Compounds Accompanied by Removal of Nitro Group." The Journal of Organic Chemistry.[Link]

electrophilicity parameters of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

An In-Depth Technical Guide to the Electrophilicity Parameters of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

Executive Summary

(2E)-1,1,1-trifluoro-3-nitrobut-2-ene is a highly functionalized Michael acceptor of significant interest in synthetic chemistry and drug development. Its reactivity is dominated by the powerful, synergistic electron-withdrawing effects of the trifluoromethyl (CF₃) and nitro (NO₂) groups, which render the molecule strongly electrophilic. This guide provides a comprehensive overview of the theoretical and practical frameworks for quantifying the electrophilicity of this compound. We delve into the primary experimental and computational parameters—Mayr's electrophilicity parameter (E) and the Parr-Yang electrophilicity index (ω)—offering not just data, but a foundational understanding of the causality behind the methodologies used to assess the reactivity of such activated olefins. This document is designed to equip researchers with the knowledge to predict, rationalize, and effectively utilize the unique reactivity of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene in their work.

Introduction: A Molecule Activated for Reaction

The strategic incorporation of fluorine into pharmaceuticals and agrochemicals is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, lipophilicity, and binding affinity.[1] (2E)-1,1,1-trifluoro-3-nitrobut-2-ene stands out as a valuable synthetic building block due to the unique electronic properties conferred by its substituents.

• The Trifluoromethyl Group (CF₃): Acts as a powerful σ-electron-withdrawing group, increasing the electrophilicity of the carbon-carbon double bond.

• The Nitro Group (NO₂): Functions as a strong π-electron-withdrawing group, further activating the alkene for nucleophilic attack.

This dual activation makes (2E)-1,1,1-trifluoro-3-nitrobut-2-ene a potent Michael acceptor, readily undergoing conjugate addition reactions with a wide range of carbon and heteroatom nucleophiles.[2][3] Understanding and quantifying its electrophilicity is therefore crucial for predicting its reaction kinetics, designing synthetic routes, and developing novel covalent inhibitors in drug discovery.

The Theoretical Framework of Electrophilicity

Electrophilicity is a fundamental concept that describes the ability of a molecule to accept electrons. While qualitatively understood, its quantitative treatment is essential for predictive chemistry. Several key parameters have been developed for this purpose.

The Experimental Scale: Mayr's Electrophilicity Parameter (E)

Dr. Herbert Mayr established a comprehensive, empirical scale of electrophilicity by measuring the rates of reaction between various electrophiles and a set of reference nucleophiles.[4][5] The reactivity is described by the linear free-energy relationship:

log k = sN(N + E)

where:

• k is the second-order rate constant.

• N is the nucleophilicity parameter of the reaction partner.

• sN is a nucleophile-specific sensitivity parameter.

• E is the solvent-dependent electrophilicity parameter of the molecule .[6][7]

A more negative E value corresponds to a higher electrophilicity. This scale is invaluable because it allows for the prediction of absolute reaction rates with any nucleophile whose N and sN parameters are known.[8][9]

The Computational Scale: Conceptual DFT and the Parr-Yang Electrophilicity Index (ω)

Conceptual Density Functional Theory (DFT) provides a powerful framework for quantifying reactivity from first principles.[10] The global electrophilicity index (ω), introduced by Parr, defines the stabilization in energy when a system acquires additional electronic charge from the environment.[11][12] It is calculated as:

ω = μ² / 2η

where:

• μ is the electronic chemical potential, which measures the tendency of electrons to escape from the system (approximated as (EHOMO + ELUMO)/2).

• η is the chemical hardness, which measures the resistance to a change in electron number (approximated as ELUMO - EHOMO).[13][14]

A higher ω value indicates greater electrophilicity. This index is particularly useful as it is independent of the nucleophilic partner and provides a universal, absolute scale of electrophilicity.[8][15]

Ancillary Computational Descriptors

• LUMO Energy: The energy of the Lowest Unoccupied Molecular Orbital (LUMO) is a direct indicator of a molecule's ability to accept electrons. A lower LUMO energy signifies a stronger electrophile.[16]

• Mulliken Atomic Charges: This analysis partitions the total molecular charge among the individual atoms, identifying the specific atomic sites most susceptible to nucleophilic attack.[17][18] For Michael acceptors, a significant positive charge on the β-carbon is expected.

Caption: Relationship between experimental and computational electrophilicity parameters.

Expected Electrophilicity and Reactivity Profile

While specific experimental kinetic data for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene are not extensively published, its high electrophilicity can be inferred from the reactivity of analogous compounds. Nitroalkenes are well-established as potent electrophiles in Michael additions, Diels-Alder reactions, and [3+2] cycloadditions.[2][19][20] The introduction of a β-trifluoromethyl group dramatically enhances this reactivity.

For context, the Mayr electrophilicity parameters (E) for simple trans-β-nitrostyrenes range from approximately -12 to -15.[4] Given the superior electron-withdrawing capacity of the CF₃ group compared to a phenyl ring, it is reasonable to predict that the E parameter for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene will be significantly more negative, indicating a very high level of electrophilicity. Similarly, its Parr electrophilicity index (ω) is expected to be high, likely classifying it as a "strong electrophile" (ω > 1.50 eV) on the established scale.[15]

Compound Class	Typical Mayr's E Parameter	Typical Parr's ω Index (eV)	Reference(s)
trans-β-Nitrostyrenes	-12 to -15	> 1.5	[4][14]
Acrylates	-19 to -21	~1.0 - 1.3	[9][21]
Trifluoromethyl Enones	Expected to be highly negative	Expected to be > 1.5	[1][22]
(2E)-1,1,1-trifluoro-3-nitrobut-2-ene	Predicted: < -15	Predicted: > 2.0	Inference
Caption: Comparison of electrophilicity parameters for related Michael acceptors.

Methodologies for Parameter Determination

To ensure scientific integrity, protocols for determining electrophilicity must be robust and self-validating. Below are detailed, field-proven methodologies for both experimental and computational quantification.

Experimental Protocol: Determining Mayr's E Parameter via Kinetic Analysis

This protocol relies on measuring the second-order rate constants for the reaction of the electrophile with a series of well-characterized reference nucleophiles.

Objective: To determine the electrophilicity parameter E for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Instrumentation: UV-Vis Spectrophotometer with a stopped-flow apparatus.

Materials:

• (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (the electrophile).

• A set of reference carbanions or enamines with known N and sN parameters in the chosen solvent.[4][23]

• Anhydrous solvent (e.g., Dimethyl Sulfoxide, Acetonitrile).

• Inert gas (Argon or Nitrogen).

Step-by-Step Protocol:

• Solution Preparation: Prepare stock solutions of the electrophile and each reference nucleophile in the chosen anhydrous solvent under an inert atmosphere.

• Kinetic Measurements:

  • Set the spectrophotometer to the wavelength of maximum absorbance (λmax) of the colored reference nucleophile.

  • Maintain a constant temperature (e.g., 20 °C).

  • Use the stopped-flow instrument to rapidly mix the electrophile and nucleophile solutions. The reaction must be run under pseudo-first-order conditions, with the electrophile in at least 10-fold excess.

  • Monitor the decay of the nucleophile's absorbance over time.

• Data Extraction: Fit the absorbance vs. time data to a first-order exponential decay function to obtain the pseudo-first-order rate constant, kobs.

• Calculate Second-Order Rate Constant: Determine the second-order rate constant (k) from the equation k = kobs / [Electrophile]. Repeat for at least 3-5 different electrophile concentrations to ensure a linear relationship.

• Repeat for All Nucleophiles: Perform steps 2-4 for each reference nucleophile in the series.

• Determine E Parameter: Plot the results according to the linearized form of the Mayr equation: log(k)/sN = N + E . The y-intercept of a plot of log(k)/sN versus N gives the electrophilicity parameter E.

Caption: Workflow for the experimental determination of Mayr's E parameter.

Computational Protocol: Determining DFT-Based Parameters

This protocol outlines the steps to calculate the Parr-Yang electrophilicity index (ω), LUMO energy, and Mulliken charges using DFT.

Objective: To compute the theoretical electrophilicity indices for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Software: Gaussian, ORCA, or any comparable quantum chemistry package.

Step-by-Step Protocol:

• Structure Input: Build the 3D structure of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

• Geometry Optimization: Perform a full geometry optimization to find the lowest energy conformation of the molecule. A common and reliable level of theory for this is B3LYP with the 6-31G(d) basis set.[13][24]

• Frequency Calculation: Perform a frequency calculation at the same level of theory to confirm that the optimized structure is a true energy minimum (i.e., has no imaginary frequencies).

• Extract Orbital Energies: From the output file of the frequency calculation, extract the energies of the Highest Occupied Molecular Orbital (EHOMO) and the Lowest Unoccupied Molecular Orbital (ELUMO).

• Calculate Global Reactivity Indices:

  • Electronic Chemical Potential (μ) ≈ (EHOMO + ELUMO) / 2

  • Chemical Hardness (η) ≈ ELUMO - EHOMO

  • Global Electrophilicity (ω) = μ² / 2η

• Perform Population Analysis: Request a Mulliken population analysis in the calculation input.[25][26] Extract the partial charges for each atom from the output file. The β-carbon (C3) is of primary interest.

Caption: Workflow for the computational determination of DFT-based parameters.

Conclusion

(2E)-1,1,1-trifluoro-3-nitrobut-2-ene is an exceptionally reactive electrophile, a property derived from the potent and combined electron-withdrawing nature of its trifluoromethyl and nitro substituents. While a precise, experimentally determined Mayr's E parameter awaits publication, a strongly negative value is anticipated, placing it among the more powerful Michael acceptors. Computational analysis via Conceptual DFT corroborates this, predicting a high Parr-Yang electrophilicity index (ω) and a low-lying LUMO. The protocols detailed in this guide provide a robust framework for researchers to either experimentally or computationally quantify the reactivity of this and related compounds. A thorough understanding of these electrophilicity parameters is not merely an academic exercise; it is a critical tool for rationally designing synthetic transformations and for the development of targeted covalent therapeutics.

References

• Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. (2017). Molecules. [Link]

• Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction. (2021). ACS Applied Polymer Materials. [Link]

• The addition of C-nucleophiles to fluorinated nitroalkenes. (2020). ResearchGate. [Link]

• Enantioselective Organocatalytic Michael Addition of Nitroalkanes and Other Nucleophiles to β-Trifluoromethylated Acrylamides. (2013). ACS Catalysis. [Link]

• Understanding the Regioselectivity and the Molecular Mechanism of [3 + 2] Cycloaddition Reactions between Nitrous Oxide and Conjugated Nitroalkenes: A DFT Computational Study. (2022). International Journal of Molecular Sciences. [Link]

• Quantification and Theoretical Analysis of the Electrophilicities of Michael Acceptors. (2017). Journal of the American Chemical Society. [Link]

• Trifluoromethylation of Secondary Nitroalkanes. (2017). Organic Letters. [Link]

• Quantification and Theoretical Analysis of the Electrophilicities of Michael Acceptors. (2017). Journal of the American Chemical Society. [Link]

• Quantification and Theoretical Analysis of the Electrophilicities of Michael Acceptors. (2017). Journal of the American Chemical Society. [Link]

• A DFT computational study of the molecular mechanism of [3 + 2] cycloaddition reactions between nitroethene and benzonitrile N-oxides. (2017). Structural Chemistry. [Link]

• The Puzzle of the New Type of Intermediate in the Course of [2 + 2] Cycloaddition with the Participation of Conjugated Nitroalkenes: MEDT Computational Study. (2024). MDPI. [Link]

• Molecular Rotors as Reactivity Probes: Predicting Electrophilicity from the Speed of Rotation. (2024). Angewandte Chemie International Edition. [Link]

• Quantification of the Electrophilic Reactivities of Nitroalkenes. (2012). LMU München. [Link]

• Transfer Hydrogenation of β-Trifluoromethylated Nitroalkenes Catalyzed by Chiral Calcium Phosphate. (2015). Organic Letters. [Link]

• Electrophilicity Index. (2009). ResearchGate. [Link]

• Mayr's Database Of Reactivity Parameters: About the database. LMU München. [Link]

• Holistic Prediction of Nucleophilicity and Electrophilicity Based on a Machine Learning Approach. (2023). ChemRxiv. [Link]

• HOMO and LUMO energy levels of the molecular orbitals considered for the nitro analytes and the ligand. (2019). ResearchGate. [Link]

• Understanding the Regioselectivity and the Molecular Mechanism of [3 + 2] Cycloaddition Reactions between Nitrous Oxide and Conjugated Nitroalkenes: A DFT Computational Study. (2022). ResearchGate. [Link]

• Reactivity of Electrophilic Trifluoromethylating Reagents. (2015). Open Access LMU. [Link]

• Quantifying Nucleophilicity and Electrophilicity: The Mayr Scales. (2013). Macmillan Group Meeting. [Link]

• The First Examples of [3+2] Cycloadditions with the Participation of (E)-3,3,3-Tribromo-1-Nitroprop-1-Ene. (2022). Molecules. [Link]

• 1999 – 2024, a Quarter Century of the Parr's Electrophilicity ω Index. (2024). Scientiae Radices. [Link]

• Mulliken Charge Analysis. ABACUS Documentation. [Link]

• 1999 – 2024, a Quarter Century of the Parr's Electrophilicity ω Index. (2024). ResearchGate. [Link]

• HOMO and LUMO energy levels of 1, 2 and 3. (2015). ResearchGate. [Link]

• Nitrone-olefin (3+2) cycloaddition. Wikipedia. [Link]

• Intrinsic relative scales of electrophilicity and nucleophilicity. (2013). The Journal of Physical Chemistry A. [Link]

• Population Analysis. Q-Chem Manual. [Link]

• Comparison of the Mayr electrophilicity parameters E for cyclic (from... (2023). ResearchGate. [Link]

• Applications of the Conceptual Density Functional Theory Indices to Organic Chemistry Reactivity. (2019). Molecules. [Link]

• Mulliken population analysis. Wikipedia. [Link]

• Mulliken charge. OpenMX. [Link]

• 1999 – 2024, a Quarter Century of the Parr's Electrophilicity ω Index. (2024). Scientiae Radices. [Link]

• The [3+2]Cycloaddition Reaction. Synfacts. [Link]

• Reactivity Scales Electrophilicity E Nucleophilicity N / s. LMU München. [Link]

• The Electrophilicity Index in Organic Chemistry. (2007). ResearchGate. [Link]

• Preparation of conjugated nitroalkenes: short review. (2022). Scientiae Radices. [Link]

• 1,1,1-Trifluorobut-3-en-2-one. PubChem. [Link]

• (E)-1,1,1-trifluoro-2-methylbut-2-ene. PubChem. [Link]

• Probing the effect of nitro-substituents in the modulation of LUMO energies for directional electron transport through 4d6 ruthenium(ii)-based metallosurfactants. (2023). Dalton Transactions. [Link]

• How to Perform Mulliken Charge Calculation and Analysis Using Gaussian. (2024). YouTube. [Link]

• 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (ETFBO), a Versatile Precursor for Trifluoromethyl-Substituted Heteroarenes – a Short Synthesis of Celebrex® (Celecoxib). (2018). ResearchGate. [Link]

• Regioselectivity of [2+3] Cycloaddition of Triphenylnitrone to Nitroethene - AM1/COSMO Computational Study. (2007). Letters in Organic Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 5. Mayr's Database Of Reactivity Parameters: About the database [cup.lmu.de]
• 6. chemrxiv.org [chemrxiv.org]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. sci-rad.com [sci-rad.com]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 16. Probing the effect of nitro-substituents in the modulation of LUMO energies for directional electron transport through 4d6 ruthenium(ii)-based metallosurfactants - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 17. Mulliken Charge Analysis — ABACUS documentation [abacus.deepmodeling.com]
• 18. Mulliken population analysis - Wikipedia [en.wikipedia.org]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. Nitrone-olefin (3+2) cycloaddition - Wikipedia [en.wikipedia.org]
• 21. Quantification and Theoretical Analysis of the Electrophilicities of Michael Acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 24. researchgate.net [researchgate.net]
• 25. 11.2.1 Population Analysis‣ 11.2 Wave Function Analysis ‣ Chapter 11 Molecular Properties and Analysis ‣ Q-Chem 5.2 User’s Manual [manual.q-chem.com]
• 26. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene: A Versatile Trifluoromethyl Building Block

Introduction: The Strategic Value of the Trifluoromethyl Group

In the landscape of modern drug discovery and materials science, the incorporation of fluorine-containing functional groups has become a cornerstone of molecular design. Among these, the trifluoromethyl (CF₃) group is particularly prized for its ability to profoundly modulate a molecule's physicochemical and biological properties. Its strong electron-withdrawing nature and high lipophilicity can enhance metabolic stability, improve binding affinity to biological targets, and increase bioavailability.[1]

(2E)-1,1,1-trifluoro-3-nitrobut-2-ene stands out as a highly versatile and reactive building block for the introduction of the trifluoromethyl group. This compound uniquely combines the powerful electron-withdrawing properties of both a trifluoromethyl group and a nitro group, rendering the alkene exceptionally electrophilic. This dual activation makes it an excellent substrate for a variety of synthetic transformations, including conjugate additions and cycloaddition reactions, providing a robust platform for the synthesis of complex trifluoromethylated molecules. This guide provides detailed protocols and scientific rationale for the synthesis and application of this valuable reagent.

Synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

The most direct and reliable synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is a two-step process. The first step is a base-catalyzed Henry (nitroaldol) reaction between trifluoroacetaldehyde and nitroethane to form the intermediate β-nitro alcohol.[2][3][4][5][6][7] The second step involves the acid-catalyzed dehydration of this alcohol to yield the target nitroalkene.[8][9][10]

Caption: Synthetic workflow for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Protocol 1.1: Synthesis of 1,1,1-trifluoro-3-nitrobutan-2-ol (Henry Reaction)

This procedure outlines the base-catalyzed addition of nitroethane to trifluoroacetaldehyde. The choice of a mild base like triethylamine is crucial to prevent side reactions.

Materials:

• Trifluoroacetaldehyde (or its ethyl hemiacetal)

• Nitroethane

• Triethylamine (Et₃N)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Round-bottom flask equipped with a magnetic stir bar and an inert gas inlet

Procedure:

• To a solution of nitroethane (1.2 equivalents) in anhydrous THF at 0 °C under an argon atmosphere, add triethylamine (1.1 equivalents).

• Slowly add trifluoroacetaldehyde ethyl hemiacetal (1.0 equivalent) to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure.

• The crude product, 1,1,1-trifluoro-3-nitrobutan-2-ol, can often be used in the next step without further purification. If necessary, purification can be achieved by flash column chromatography on silica gel.

Protocol 1.2: Dehydration to (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

This protocol describes the elimination of water from the nitro alcohol intermediate using a strong acid catalyst to form the desired alkene.[8][9][10]

Materials:

• Crude 1,1,1-trifluoro-3-nitrobutan-2-ol from the previous step

• Concentrated Sulfuric Acid (H₂SO₄) or Bismuth(III) triflate (Bi(OTf)₃)[8]

• Dichloromethane (DCM)

• Round-bottom flask with a reflux condenser

Procedure:

• Dissolve the crude 1,1,1-trifluoro-3-nitrobutan-2-ol (1.0 equivalent) in dichloromethane.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) or a more modern catalyst like Bi(OTf)₃ (0.01-1 mol%).[8]

• Heat the mixture to reflux (approx. 40 °C for DCM) and stir for 2-4 hours, monitoring the reaction by TLC.

• After cooling to room temperature, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield (2E)-1,1,1-trifluoro-3-nitrobut-2-ene as the major isomer.

Application in Michael Addition Reactions

The pronounced electrophilicity of the β-carbon in (2E)-1,1,1-trifluoro-3-nitrobut-2-ene makes it an exceptional Michael acceptor for a wide range of soft nucleophiles, including thiols and stabilized carbanions like malonates.[11][12][13][14][15]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. synarchive.com [synarchive.com]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Enantioselective organocatalytic Michael addition of malonate esters to nitro olefins using bifunctional cinchonine derivatives - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. scite.ai [scite.ai]
• 14. Organocatalytic Michael Addition to (D)-Mannitol-Derived Enantiopure Nitroalkenes: A Valuable Strategy for the Synthesis of Densely Functionalized Chiral Molecules [mdpi.com]
• 15. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]

Application Note: 1,3-Dipolar Cycloaddition Reactions with (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Objective: To provide an authoritative, mechanistically grounded guide for synthesizing highly functionalized trifluoromethylated heterocycles using (2E)-1,1,1-trifluoro-3-nitrobut-2-ene as a dipolarophile.

Strategic Relevance in Drug Discovery

The strategic incorporation of the trifluoromethyl (–CF₃) group into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The –CF₃ moiety dramatically enhances a drug candidate's metabolic stability, lipophilicity, and target binding affinity[1]. In this context, (2E)-1,1,1-trifluoro-3-nitrobut-2-ene serves as an exceptionally versatile and highly electrophilic building block.

The synergistic electron-withdrawing effects of the –CF₃ and –NO₂ groups strongly activate the olefin, making it a highly reactive dipolarophile in 1,3-dipolar cycloadditions (1,3-DC)[2]. By reacting this fluorinated nitroalkene with various 1,3-dipoles (such as azomethine ylides and nitrones), researchers can rapidly assemble complex, stereodefined pyrrolidines and isoxazolidines—privileged scaffolds in neuropharmacology and oncology.

Mechanistic Insights: The Causality of Cycloaddition

To successfully execute and troubleshoot these reactions, one must understand the underlying molecular electron density. While classical 1,3-DC reactions proceed via a concerted mechanism, the extreme electron deficiency of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene introduces mechanistic divergence.

• The Concerted Pathway: When reacted with moderately nucleophilic dipoles (e.g., nitrones), the reaction typically proceeds via a synchronous or slightly asynchronous concerted[π4s + π2s] transition state. This pathway ensures strict retention of the alkene's trans stereochemistry in the final cycloadduct[2].

• The Stepwise (Zwitterionic) Pathway: When reacted with highly nucleophilic species (like enamines or strongly polarized metallo-azomethine ylides), the alkene acts as a potent Michael acceptor. Molecular Electron Density Theory (MEDT) studies confirm that this electronic imbalance can force a stepwise mechanism involving a localized zwitterionic intermediate[3][4]. The lifetime of this intermediate dictates the stereochemical fidelity; rapid ring closure preserves diastereoselectivity, while delayed closure may yield acyclic side products or stereochemical scrambling[3].

Mechanistic divergence in 1,3-dipolar cycloadditions: Concerted vs. Stepwise zwitterionic pathways.

Experimental Design and Self-Validating Protocols

To ensure high reproducibility and trustworthiness, the following protocols are designed as self-validating systems . By leveraging ¹⁹F NMR as an In-Process Control (IPC), researchers can quantitatively track the conversion of the sp²-hybridized –CF₃ precursor (typically appearing at ~ -65 ppm) to the sp³-hybridized –CF₃ product (shifting upfield to ~ -70 to -75 ppm).

Protocol A: Synthesis of 3-Trifluoromethyl-4-nitropyrrolidines via Azomethine Ylides

Causality of Experimental Choices: Silver acetate (AgOAc) and triphenylphosphine (PPh₃) are utilized to generate a metallo-azomethine ylide from an α-imino ester. The silver coordinates both the imine nitrogen and the ester carbonyl, acidifying the α-proton for facile removal by a mild base (Et₃N). This rigid metallo-dipole pre-organizes the transition state, effectively blocking the exo face and driving high endo diastereoselectivity[1].

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under an argon atmosphere. Add the α-imino ester (1.0 mmol), AgOAc (0.05 mmol, 5 mol%), and PPh₃ (0.05 mmol, 5 mol%) in anhydrous dichloromethane (DCM, 5 mL).

• Ylide Generation: Add triethylamine (0.1 mmol, 10 mol%) dropwise at room temperature. Stir for 15 minutes until a slight color change (often pale yellow) indicates ylide formation.

• Cycloaddition: Dissolve (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.2 mmol) in DCM (2 mL) and add it dropwise to the reaction mixture. Note: Dropwise addition prevents thermal runaway and suppresses homocoupling of the ylide.

• IPC Monitoring (Self-Validation): After 2 hours, withdraw a 50 µL aliquot, dilute in CDCl₃, and acquire a rapid ¹⁹F NMR spectrum. The complete disappearance of the starting material's singlet confirms reaction completion.

• Quenching & Purification: Filter the mixture through a short pad of Celite to remove silver salts. Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the pure pyrrolidine.

Protocol B: Synthesis of 4-Trifluoromethyl-5-nitroisoxazolidines via Nitrones

Causality of Experimental Choices: Nitrones are inherently less reactive dipoles than azomethine ylides. To overcome the activation energy barrier without inducing thermal degradation of the sensitive nitroalkene, solvent-free microwave irradiation is employed. This maximizes molecular collision frequency and provides rapid, uniform heating, drastically reducing reaction times from days to minutes[2].

Step-by-Step Methodology:

• Preparation: In a microwave-safe reaction vial, combine the nitrone (1.0 mmol) and (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.1 mmol). Do not add solvent.

• Activation: Seal the vial and subject it to microwave irradiation (monomode reactor, 50 W) at 80 °C for exactly 3 minutes[2].

• IPC Monitoring (Self-Validation): Analyze the crude melt by TLC. Stain the plate with KMnO₄; the unreacted nitroalkene will reduce KMnO₄ rapidly (appearing as a yellow spot on a purple background), while the fully saturated isoxazolidine product will not.

• Purification: Dissolve the crude mixture in a minimal amount of DCM and load directly onto a silica gel column for standard phase purification.

Standardized experimental workflow for the synthesis and validation of fluorinated heterocycles.

Quantitative Data Summarization

The following table summarizes the expected reaction profiles and stereochemical outcomes based on established literature precedents, providing a benchmark for reaction optimization.

Dipole Partner	Catalyst / Conditions	Major Product Scaffold	Yield (%)	Stereoselectivity (endo:exo)	Ref.
Azomethine Ylide	AgOAc/PPh₃, DCM, RT	3-CF₃-4-NO₂-pyrrolidine	85–95	> 95:5	[1]
Nitrone	Toluene, 110 °C, 24 h	4-CF₃-5-NO₂-isoxazolidine	65–75	80:20	[2]
Nitrone	Microwave (50 W), Solvent-free, 3 min	4-CF₃-5-NO₂-isoxazolidine	88–98	85:15	[2]
Enamine	Solvent-free, RT	Acyclic Zwitterionic Adduct	Varies	N/A (Stepwise)	[3]

References

• [3] Kącka-Zych, A., & Jasiński, R. (2020). Molecular mechanism of Hetero Diels-Alder reactions between (E)-1,1,1-trifluoro-3-nitrobut-2-enes and enamine systems in the light of Molecular Electron Density Theory. Journal of Molecular Graphics and Modelling.[Link]

• [4] Cossío, F. P., et al. (2003). Theoretical Study of the 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides. A DFT Study of Reaction between Trifluoromethyl Thiomethyl Azomethine Ylide and Acrylonitrile. The Journal of Organic Chemistry (ACS Publications).[Link]

• [2] Bigotti, S., Malpezzi, L., Molteni, M., & Zanda, M. (2009). Functionalized fluoroalkyl heterocycles by 1,3-dipolar cycloadditions with γ-fluoro-α-nitroalkenes. Tetrahedron Letters.[Link]

• [1] Román, R., et al. (2015). Stereoselective Ag-Catalyzed 1,3-Dipolar Cycloaddition of Activated Trifluoromethyl-Substituted Azomethine Ylides. Chemistry - A European Journal.[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Molecular mechanism of Hetero Diels-Alder reactions between (E)-1,1,1-trifluoro-3-nitrobut-2-enes and enamine systems in the light of Molecular Electron Density Theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Divergent Synthesis of CF₃-Containing Heterocycles Using (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene

Strategic Utility in Drug Development

The incorporation of the trifluoromethyl (–CF₃) group into heterocyclic scaffolds is a cornerstone strategy in modern medicinal chemistry. The –CF₃ moiety enhances metabolic stability, modulates pKa, and significantly improves lipophilicity, thereby increasing cellular permeability. Among the most versatile fluorinated building blocks is (2E)-1,1,1-trifluoro-3-nitrobut-2-ene .

The unique reactivity of this molecule stems from the synergistic electron-withdrawing effects of both the nitro (–NO₂) and trifluoromethyl (–CF₃) groups. This dual activation renders the alkene highly electrophilic, making it an ideal substrate for cascade and multicomponent reactions. By carefully selecting co-reactants and reaction conditions, scientists can direct the mechanistic pathway to yield entirely different heterocyclic cores, including pyrroles, furans, and complex alkaloid skeletons.

Mechanistic Causality & Pathway Divergence

The synthetic orthogonality of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is dictated by the nature of the nucleophile and the basicity of the environment.

• Grob Cyclization (Pyrroles): When reacted with 1,3-dicarbonyl compounds and primary amines, the system undergoes a multicomponent Grob cyclization. The amine and dicarbonyl first form an enamine, which attacks the nitroalkene via Michael addition. Subsequent intramolecular cyclization and elimination of nitrous acid (HNO₂) yield β-(trifluoromethyl)pyrroles .

• Intramolecular Nef Reaction (Furans): In the absence of amines, using a mild base like sodium acetate (NaOAc) with cyclic 1,3-dicarbonyls triggers an intramolecular Nef-type cyclization. The base facilitates the Michael addition, and the nitro group acts as a leaving group during aromatization.

• Annulation (Pyrroloisoquinolines): Uncatalyzed cycloaddition with 3,4-dihydroisoquinolines provides a direct, one-step route to the 5,6-dihydropyrrolo[2,1-a]isoquinoline framework. This core is highly prized as it represents the structural foundation of the antitumor alkaloid crispine and lamellarin analogues . Recent theoretical studies on nitroethene analogues confirm that these cycloadditions proceed via a stepwise, zwitterionic mechanism rather than a concerted pathway .

Divergent synthesis of CF3-heterocycles from (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Quantitative Reaction Parameters

The following table summarizes the optimized empirical parameters for directing the synthesis toward specific heterocyclic targets.

Target Heterocycle	Co-Reactants	Catalyst / Base	Solvent	Temp	Time	Typical Yield
β-(CF₃)-Pyrroles	1,3-Dicarbonyl, Primary Amine	None	EtOH	Reflux	2–4 h	60–85%
β-(CF₃)-Furans	Cyclic 1,3-Dicarbonyl	NaOAc	EtOH	Reflux	3–5 h	55–80%
Pyrrolo[2,1-a]isoquinolines	3,4-Dihydroisoquinoline	None	Toluene	RT to Reflux	12–24 h	70–90%

Self-Validating Experimental Protocols

Protocol A: Multicomponent Grob Cyclization for β-(Trifluoromethyl)pyrroles

Objective: Synthesis of highly substituted β-(trifluoromethyl)pyrroles via a one-pot, three-component reaction.

Scientific Rationale: Ethanol is explicitly chosen as the solvent because its protic nature stabilizes the zwitterionic intermediates formed during the initial Michael addition. Furthermore, it facilitates the crucial proton transfers required for the elimination of HNO₂ during the final aromatization step. No external catalyst is needed; the primary amine acts as both a reactant (forming the enamine) and a base to drive the cascade.

Stepwise mechanism of the multicomponent Grob cyclization yielding CF3-pyrroles.

Step-by-Step Procedure:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve ethyl acetoacetate (1.0 mmol) and benzylamine (1.0 mmol) in absolute ethanol (5.0 mL).

• Enamine Formation: Stir the mixture at room temperature for 15 minutes to allow for the in situ generation of the enamine.

• Addition: Dropwise, add (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol) to the stirring solution.

• Cyclization: Elevate the temperature to reflux (approx. 78 °C) and maintain for 3 hours.

• Workup: Cool the mixture to room temperature, concentrate under reduced pressure, and purify via flash column chromatography (Hexane/EtOAc gradient).

In-Process Controls (IPC) & Self-Validation:

• IPC 1 (Visual/Gas Evolution): The elimination of HNO₂ generates nitrogen oxides. A faint brownish gas may be observed in the condenser; ensure the reaction is performed in a well-ventilated fume hood.

• IPC 2 (TLC Monitoring): Monitor via TLC (Hexane/EtOAc 4:1). The highly electrophilic nitroalkene (strongly UV active, stains dark with KMnO₄) will deplete, replaced by a lower Rf​ highly fluorescent spot corresponding to the conjugated pyrrole.

• Post-Reaction Validation: ¹⁹F NMR (CDCl₃, referenced to CFCl₃) is the definitive validation tool. The product will exhibit a sharp singlet or a finely split doublet/quartet at approximately -56 to -58 ppm , confirming the intact CF₃ group on the newly formed aromatic ring.

Protocol B: Intramolecular Nef Reaction for β-(Trifluoromethyl)furans

Objective: Synthesis of β-(trifluoromethyl)furans using cyclic 1,3-dicarbonyls.

Scientific Rationale: Sodium acetate (NaOAc) is specifically selected as a mild, non-nucleophilic base. Stronger bases (e.g., alkoxides or NaH) would cause competitive degradation or polymerization of the highly activated nitroalkene. NaOAc perfectly balances the required deprotonation of the cyclic dicarbonyl (pKa ~11) while leaving the nitroalkene intact for the initial nucleophilic attack.

Step-by-Step Procedure:

• Preparation: Suspend dimedone (1.0 mmol) and anhydrous NaOAc (1.2 mmol) in absolute ethanol (5.0 mL). Stir for 10 minutes at room temperature.

• Addition: Add (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol) in one portion.

• Reflux: Heat the reaction mixture to reflux for 4 hours.

• Quench & Extraction: Cool to room temperature, quench with saturated aqueous NH₄Cl (10 mL), and extract with dichloromethane (3 × 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, concentrate, and purify via silica gel chromatography.

In-Process Controls (IPC) & Self-Validation:

• IPC 1 (Colorimetric Change): The reaction mixture typically transitions from a pale yellow suspension to a deep orange homogeneous solution as the enolate forms and attacks the nitroalkene.

• Post-Reaction Validation: ¹³C NMR is critical here. Look for the characteristic CF₃ quartet ( 1JCF​ ≈ 268 Hz) around 122 ppm , alongside the disappearance of the aliphatic nitro-bearing carbon, confirming successful aromatization into the furan core.

References

• Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines Journal of Fluorine Chemistry URL:[Link]

• Synthesis of 1-hetaryl-5,6-dihydropyrrolo[2,1-a]isoquinolines from 1-hetarylmethyl-3,4-dihydroisoquinolines and 1,1,1-trifluoro-3-nitrobut-2-ene Russian Chemical Bulletin URL:[Link]

• Participation of Phosphorylated Analogues of Nitroethene in Diels–Alder Reactions with Anthracene: A Molecular Electron Density Theory Study and Mechanistic Aspect Molecules (MDPI) URL:[Link]

Application Notes and Protocols: Catalytic Enantioselective Reduction of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

Introduction

Chiral amines containing a trifluoromethyl group are of significant interest in medicinal chemistry and drug development.[1][2][3] The unique properties imparted by the trifluoromethyl moiety, such as enhanced metabolic stability and binding affinity, make these compounds valuable building blocks for novel therapeutics.[4] The catalytic enantioselective reduction of prochiral nitroalkenes presents a powerful and direct strategy for accessing these chiral scaffolds.[5][6] This application note provides a detailed guide to the organocatalytic enantioselective reduction of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene, a key substrate for the synthesis of chiral β-trifluoromethyl amines.[6][7][8]

We will explore the underlying principles of this transformation, focusing on the use of thiourea-based organocatalysts in conjunction with a Hantzsch ester as a mild and effective reducing agent.[9][10][11] This biomimetic approach offers a practical and highly selective method for the synthesis of the corresponding chiral nitroalkane, a versatile precursor to the desired amine.[12][13][14]

Reaction Principle and Mechanism

The enantioselective reduction of β,β-disubstituted nitroalkenes, such as (2E)-1,1,1-trifluoro-3-nitrobut-2-ene, is effectively achieved through a transfer hydrogenation mechanism.[5][10] In this process, a Hantzsch ester serves as the hydride source, mimicking the role of NADH in biological systems.[9][14] The key to achieving high enantioselectivity lies in the use of a chiral organocatalyst, typically a bifunctional thiourea derivative.[6][7]

The proposed mechanism involves the activation of the nitroalkene by the thiourea catalyst through hydrogen bonding.[10] This interaction not only enhances the electrophilicity of the β-carbon but also creates a chiral environment that directs the approach of the Hantzsch ester. The hydride is then transferred from the Hantzsch ester to the β-carbon of the nitroalkene, leading to the formation of the enantioenriched nitroalkane product.

Mechanistic Rationale for Catalyst Selection

The choice of a thiourea-based catalyst is critical for the success of this reaction. The dual hydrogen-bond donating capacity of the thiourea moiety allows for a strong and well-defined interaction with the nitro group of the substrate. This pre-organization of the substrate within the catalyst's chiral pocket is fundamental to achieving high levels of stereocontrol. Furthermore, the modular nature of these catalysts allows for fine-tuning of their steric and electronic properties to optimize selectivity for a given substrate.[7]

Reaction Workflow Diagram

Caption: General experimental workflow for the catalytic enantioselective reduction.

Experimental Protocols

Materials and Reagents

• (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (Substrate)

• Chiral thiourea-based organocatalyst (e.g., (S)-valine-derived multifunctional thiourea)[6]

• Hantzsch ester (diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate)

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Standard laboratory glassware (flame-dried)

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer and hotplate

• Thin-layer chromatography (TLC) plates (silica gel)

• Column chromatography supplies (silica gel, solvents)

• Rotary evaporator

• High-performance liquid chromatography (HPLC) with a chiral stationary phase

General Procedure for Catalytic Enantioselective Reduction

• Preparation: In a flame-dried vial under an inert atmosphere, add the (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 equiv), the chiral thiourea catalyst (typically 5-10 mol%), and the anhydrous solvent (to achieve a concentration of approximately 0.1 M).[15]

• Pre-cooling: Cool the resulting solution to the desired reaction temperature (e.g., 0 °C or room temperature).[15]

• Initiation: Add the Hantzsch ester (1.1-1.6 equiv) to the reaction mixture.[12][15]

• Reaction: Stir the reaction mixture vigorously at the specified temperature. Monitor the progress of the reaction by TLC or GC-MS until the starting material is consumed (typically 24-96 hours).[15]

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired chiral 1,1,1-trifluoro-3-nitrobutane.

• Analysis: Determine the yield of the purified product. Analyze the enantiomeric excess (ee) of the product by chiral HPLC.

Subsequent Reduction to the Chiral Amine

The resulting enantioenriched nitroalkane can be readily converted to the corresponding chiral β-trifluoromethyl amine through standard nitro group reduction protocols. A common and effective method involves the use of a reducing agent such as zinc dust in the presence of an acid (e.g., HCl or acetic acid) or catalytic hydrogenation.

Data Presentation

The following table summarizes typical results obtained for the catalytic enantioselective reduction of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene under optimized conditions, as reported in the literature.

Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)	Reference
10	Toluene	25	48	95	92	[7]
5	CH2Cl2	0	72	92	97	[6]
10	Toluene	0	96	88	95	[15]

Note: The specific catalyst structure significantly influences the reaction outcome. The data presented here are representative examples.

Logical Relationship Diagram

Caption: Key relationships in the synthesis of chiral β-trifluoromethyl amines.

Troubleshooting and Considerations

• Low Conversion: If the reaction stalls or proceeds slowly, consider increasing the reaction temperature or the catalyst loading. Ensure that the Hantzsch ester is of high purity, as impurities can inhibit the reaction. The solubility of the Hantzsch ester can sometimes be a limiting factor; in such cases, a slightly higher temperature may be beneficial.[10]

• Low Enantioselectivity: The enantioselectivity of the reaction is highly dependent on the catalyst structure and the reaction conditions. If the ee is low, screening different chiral thiourea catalysts is recommended. Lowering the reaction temperature can often improve enantioselectivity. The choice of solvent can also have a significant impact on the stereochemical outcome.

• Purification Challenges: The Hantzsch ester and its oxidized pyridine byproduct can sometimes complicate purification. Careful column chromatography is typically sufficient for their removal.[16]

Conclusion

The organocatalytic enantioselective reduction of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene using a chiral thiourea catalyst and a Hantzsch ester is a robust and highly effective method for the synthesis of valuable chiral β-trifluoromethylated building blocks.[6][7] This protocol offers several advantages, including mild reaction conditions, operational simplicity, and high levels of stereocontrol. The resulting enantioenriched nitroalkane serves as a versatile intermediate that can be readily converted to the corresponding chiral amine, providing access to a class of compounds with significant potential in pharmaceutical research and development.

References

• Schreier, P. R., et al. (2007). Organocatalytic Biomimetic Reduction of Conjugated Nitroalkenes. SYNTHESIS, 2007(16), 2559–2564. [Link]

• A-M. M. M. R., et al. (2022). Synthesis of α,γ-Chiral Trifluoromethylated Amines through the Stereospecific Isomerization of α-Chiral Allylic Amines. Organic Letters, 24(21), 3856–3860. [Link]

• G., et al. (2018). A General Catalytic Enantioselective Transfer Hydrogenation Reaction of β,β-Disubstituted Nitroalkenes Promoted by a Simple Organocatalyst. Molecules, 23(1), 169. [Link]

• Deng, Z., et al. (2024). Generality-Driven Catalyst Development: A Universal Catalyst for Enantioselective Nitroalkene Reduction. Journal of the American Chemical Society, 146(2), 1269–1275. [Link]

• Wang, Y., et al. (2023). Synthesis of Chiral α-Trifluoromethyl amines via Asymmetric reaction of Trifluoromethylated Imines. Synapse, 2023(10.55395). [Link]

• Wang, Y., et al. (2023). Synthesis of chiral α-trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines. Organic Chemistry Frontiers, 10(10), 2568-2586. [Link]

• R, A.-M. M. M., et al. (2022). Synthesis of α,γ-Chiral Trifluoromethylated Amines through the Stereospecific Isomerization of α-Chiral Allylic Amines. Organic Letters, 24(21), 3856–3860. [Link]

• Li, W., et al. (2016). Synthesis of Chiral α-Trifluoromethylamines with 2,2,2-Trifluoroethylamine as a “Building Block”. Organic Letters, 18(5), 1084–1087. [Link]

• G, G., et al. (2023). Synthesis of Tetrasubstituted Nitroalkenes and Preliminary Studies of Their Enantioselective Organocatalytic Reduction. Molecules, 28(7), 3123. [Link]

• F, B., et al. (2015). Enantioselective organocatalytic reduction of β-trifluoromethyl nitroalkenes: an efficient strategy for the synthesis of chiral β-trifluoromethyl amines. Chemistry, 21(9), 3589-95. [Link]

• Martin, N. J. A., et al. (2007). Organocatalytic Asymmetric Transfer Hydrogenation of Nitroolefins. Journal of the American Chemical Society, 129(29), 8976–8977. [Link]

• Martin, N. J. A., et al. (2008). Organocatalytic Asymmetric Transferhydrogenation of β-Nitroacrylates: Accessing β2-Amino Acids. Journal of the American Chemical Society, 130(42), 13862–13863. [Link]

• C, F., et al. (2015). Catalytic highly enantioselective transfer hydrogenation of β-trifluoromethyl nitroalkenes. An easy and general entry to optically active β-trifluoromethyl amines. Chemical Communications, 51(1), 144-146. [Link]

• S, T., et al. (2015). Transfer Hydrogenation of β‑Trifluoromethylated Nitroalkenes Catalyzed by Chiral Calcium Phosphate. Organic Letters, 17(13), 3254-3257. [Link]

• G, Z. (2016). 6.25 Reduction: Asymmetric Transfer Hydrogenation with Hantzsch Esters. Comprehensive Organic Synthesis, 8, 683-713. [Link]

• A, A. M. (2023). Applications of Hantzsch Esters in Organocatalytic Enantioselective Synthesis. Molecules, 28(4), 1845. [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Ester, Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate. [Link]

• S, T., et al. (2025). Transfer Hydrogenation of β-Trifluoromethylated Nitroalkenes Catalyzed by Chiral Calcium Phosphate. ACS Organic & Inorganic Au, 5(1), 1-6. [Link]

• C, F., et al. (2014). Catalytic highly enantioselective transfer hydrogenation of β-trifluoromethyl nitroalkenes. An easy and general entry to optically active β-trifluoromethyl amines. Chemical Communications, 51(1), 144-146. [Link]

• Wang, G., et al. (2014). Synthesis of Fluorinated Heteroaromatics through Formal Substitution of a Nitro Group by Fluorine under Transition-Metal-Free Conditions. Angewandte Chemie International Edition, 53(29), 7644-7648. [Link]

• Stahl, T., et al. (2017). Transition metal catalysis and nucleophilic fluorination. Chemical Communications, 53(83), 11357-11368. [Link]

• Pérez-Ruíz, J., et al. (2022). Introducing the Aziridination of Fluorinated Olefins by Metal-Catalyzed Nitrene Transfer. Angewandte Chemie International Edition, 61(33), e202206716. [Link]

• Liu, P., et al. (2020). Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups. Beilstein Journal of Organic Chemistry, 16, 126-162. [Link]

• Zhao, Y., et al. (2023). Transition-metal-catalyzed asymmetric defluorinative reactions. Organic Chemistry Frontiers, 10(15), 3789-3814. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. synapsesocial.com [synapsesocial.com]
• 3. Synthesis of chiral α-trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Enantioselective organocatalytic reduction of β-trifluoromethyl nitroalkenes: an efficient strategy for the synthesis of chiral β-trifluoromethyl amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Catalytic highly enantioselective transfer hydrogenation of β-trifluoromethyl nitroalkenes. An easy and general entry to optically active β-trifluoromethyl amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. thieme-connect.com [thieme-connect.com]
• 10. Organocatalytic Asymmetric Transfer Hydrogenation of Nitroolefins [organic-chemistry.org]
• 11. organic-chemistry.org [organic-chemistry.org]
• 12. thieme-connect.com [thieme-connect.com]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. organic-chemistry.org [organic-chemistry.org]
• 16. pubs.acs.org [pubs.acs.org]

Application Note: (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene as a Key Synthon in Pharmaceutical Drug Discovery

Document Type: Advanced Application Note & Protocol Guide Target Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Researchers Subject: Fluorinated Heterocyclic Scaffolds via (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene

Executive Summary & Pharmacological Rationale

The incorporation of the trifluoromethyl (–CF₃) group into heterocyclic scaffolds is a cornerstone strategy in modern pharmaceutical drug discovery. The –CF₃ moiety enhances a drug candidate's lipophilicity, metabolic stability, and binding affinity by modulating the pKa of adjacent functional groups and participating in multipolar interactions within protein binding pockets.

(2E)-1,1,1-trifluoro-3-nitrobut-2-ene has emerged as a highly versatile, strongly electrophilic conjugated nitroalkene for the construction of complex fluorinated heterocycles[1]. The synergistic electron-withdrawing effects of the –CF₃ and –NO₂ groups make the β-carbon exceptionally susceptible to nucleophilic attack. This application note details the mechanistic pathways and validated experimental protocols for utilizing this reagent to synthesize β-(trifluoromethyl)pyrroles, β-(trifluoromethyl)furans, and complex 1,2-oxazine derivatives—all highly prized scaffolds in small-molecule drug libraries.

Mechanistic Insights and Pathway Causality

To successfully deploy (2E)-1,1,1-trifluoro-3-nitrobut-2-ene in library generation, scientists must understand the distinct reaction trajectories dictated by the choice of nucleophile and reaction conditions.

The Three-Component Grob Cyclization (Pyrrole Synthesis)

The synthesis of β-(trifluoromethyl)pyrroles is achieved via a three-component Grob cyclization involving the nitroalkene, a 1,3-dicarbonyl compound, and ammonia (or a primary amine)[1][2].

• Causality of Reagent Choice: Ammonia or primary amines first condense with the 1,3-dicarbonyl to form an intermediate aminoenone. This intermediate is far more nucleophilic than the parent dicarbonyl, allowing for a rapid Michael addition to the highly electrophilic β-carbon of the nitroalkene. Subsequent intramolecular cyclization, accompanied by the elimination of water and nitrous acid (HNO₂), drives the aromatization to the stable pyrrole core.

Caption: Mechanistic pathway of the three-component Grob cyclization forming β-(trifluoromethyl)pyrroles.

Base-Promoted Furan Synthesis

When reacted with 1,3-dicarbonyls in the presence of a mild base (e.g., sodium acetate) without an amine, the trajectory shifts toward β-(trifluoromethyl)furans[3][4].

• Causality of Reagent Choice: Sodium acetate promotes the enolization of the 1,3-dicarbonyl. The enolate attacks the nitroalkene, and the nitro group—acting as both an anion stabilizer and an excellent leaving group—facilitates an intramolecular Nef-type reaction. The elimination of the nitro group is the thermodynamic driving force for furan ring aromatization.

Stepwise Hetero Diels-Alder Reactions with Enamines

Reactions with push-pull enamines (e.g., 3,3-dimethyl-2-morpholinobutene) yield 1,2-oxazine N-oxides or nitroalkylated enamines. Molecular Electron Density Theory (MEDT) confirms that this is not a concerted cycloaddition; rather, it proceeds via a stepwise, zwitterionic mechanism[5][6].

• Causality of Reagent Choice: The extreme electrophilicity of the nitroalkene forces a localized zwitterionic intermediate. Depending on the solvent polarity (e.g., Benzene vs. Dichloromethane), this intermediate either collapses into a cyclic nitronate (1,2-oxazine N-oxide) or undergoes ring-opening hydrolysis to form a γ-nitro ketone.

Caption: Stepwise zwitterionic mechanism of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene with enamines.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized parameters for directing (2E)-1,1,1-trifluoro-3-nitrobut-2-ene toward specific heterocyclic classes.

Target Scaffold	Co-Reactants	Catalyst / Base	Solvent	Temp (°C)	Avg. Yield	Primary Mechanism
β-(Trifluoromethyl)pyrroles	1,3-Dicarbonyl + NH₄OAc or R-NH₂	None (Self-catalyzed by amine)	Ethanol	78 (Reflux)	65 - 85%	Grob Cyclization
β-(Trifluoromethyl)furans	1,3-Dicarbonyls	Sodium Acetate (NaOAc)	Toluene / EtOH	110 (Reflux)	60 - 75%	Enolate Addition / Nef-type
1,2-Oxazine N-oxides	Push-Pull Enamines	None	Benzene	20 - 25	70 - 90%	Stepwise Hetero Diels-Alder
γ-Nitro Ketones	Push-Pull Enamines	Dilute HCl (Workup)	CH₂Cl₂	20 - 25	60 - 80%	Zwitterion Ring-Opening

Validated Experimental Protocols

Safety Note: (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is a potent electrophile and potential skin/respiratory sensitizer. All procedures must be conducted in a certified fume hood using appropriate PPE.

Protocol A: Synthesis of β-(Trifluoromethyl)pyrroles via Grob Cyclization

This protocol utilizes a multicomponent approach to generate highly functionalized pyrroles suitable for kinase inhibitor libraries[1][7].

Materials:

• (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol)

• Ethyl acetoacetate (1.0 mmol)

• Ammonium acetate (1.5 mmol) or Primary Amine (1.2 mmol)

• Absolute Ethanol (5.0 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve ethyl acetoacetate (1.0 mmol) in absolute ethanol (5.0 mL).

• Amine Addition: Add ammonium acetate (1.5 mmol) to the solution. Stir at room temperature for 15 minutes to allow the in-situ formation of the aminoenone intermediate. (Note: If using a primary amine, a slight exotherm may be observed).

• Nitroalkene Addition: Add (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol) dropwise to the stirring mixture.

• Cyclization: Attach a reflux condenser and heat the reaction mixture to reflux (approx. 78 °C) for 3 to 4 hours. Monitor the consumption of the nitroalkene via TLC (Hexanes:EtOAc, 4:1).

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Partition the residue between Ethyl Acetate (15 mL) and Distilled Water (15 mL).

• Purification: Extract the aqueous layer with EtOAc (2 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel flash chromatography to isolate the pure β-(trifluoromethyl)pyrrole.

Protocol B: Synthesis of β-(Trifluoromethyl)furans

This protocol omits the amine to favor oxygen-mediated ring closure[3][4].

Materials:

• (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol)

• 1,3-Diketone (e.g., acetylacetone) (1.2 mmol)

• Anhydrous Sodium Acetate (1.5 mmol)

• Toluene (5.0 mL)

Step-by-Step Procedure:

• Activation: Suspend anhydrous sodium acetate (1.5 mmol) in toluene (5.0 mL) in a reaction vial. Add the 1,3-diketone (1.2 mmol) and stir for 10 minutes at room temperature to generate the enolate.

• Coupling: Introduce (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol) to the suspension.

• Aromatization: Heat the mixture to reflux (110 °C). The elevated temperature is critical to drive the elimination of the nitro group (as HNO₂) during the aromatization step. Maintain reflux for 4-6 hours.

• Quenching: Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl (10 mL).

• Isolation: Extract with EtOAc (3 x 10 mL). Wash the combined organics with water and brine, dry over MgSO₄, and evaporate the solvent. Purify the crude product via column chromatography to yield the targeted furan.

Protocol C: Synthesis of 1,2-Oxazine N-oxides via Enamine Addition

This protocol leverages the stepwise zwitterionic mechanism to trap the cyclic nitronate[5][8].

Materials:

• (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol)

• 3,3-dimethyl-2-morpholinobutene (1.0 mmol)

• Anhydrous Benzene (5.0 mL)

Step-by-Step Procedure:

• Reaction Setup: Dissolve (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 mmol) in anhydrous benzene (5.0 mL) under an inert argon atmosphere.

• Cycloaddition: Slowly add the enamine (1.0 mmol) dropwise at room temperature. The use of a non-polar solvent like benzene is strictly required to prevent the zwitterionic intermediate from undergoing premature ring-opening.

• Stirring: Stir the mixture at 20-25 °C for 12 hours.

• Crystallization: Remove the benzene under reduced pressure. Triturate the resulting crude residue with cold diethyl ether to induce crystallization of the 1,2-oxazine N-oxide. Filter and dry under vacuum. (Note: If the γ-nitro ketone is desired instead, perform the reaction in CH₂Cl₂ and treat the crude mixture with 1M HCl during workup).

References

• Korotaev, V. Y., Barkov, A. Y., Kotovich, I. V., & Sosnovskikh, V. Y. (2012). Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines. Journal of Fluorine Chemistry, 138, 42-47. URL: [Link]

• Korotaev, V. Y., Barkov, A. Y., et al. (2013). Synthesis of β-(trifluoromethyl)furans and spiro-gem-dichlorocyclopropanes from cyclic 1,3-dicarbonyl compounds and α-(trihaloethylidene)nitroethanes. Tetrahedron, 69(36), 7661-7666. URL: [Link]

• Kącka-Zych, A., & Jasiński, R. (2020). Molecular mechanism of Hetero Diels-Alder reactions between (E)-1,1,1-trifluoro-3-nitrobut-2-enes and enamine systems in the light of Molecular Electron Density Theory. Journal of Molecular Graphics and Modelling, 101, 107714. URL: [Link]

Sources

• 1. scilit.com [scilit.com]
• 2. scilit.com [scilit.com]
• 3. elar.urfu.ru [elar.urfu.ru]
• 4. elar.urfu.ru [elar.urfu.ru]
• 5. mdpi.com [mdpi.com]
• 6. Molecular mechanism of Hetero Diels-Alder reactions between (E)-1,1,1-trifluoro-3-nitrobut-2-enes and enamine systems in the light of Molecular Electron Density Theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dokumen.pub [dokumen.pub]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

Welcome to the technical support center for the synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the complexities of this synthesis and consistently achieve high yields of your target compound.

The synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is a valuable transformation in organic chemistry, as the resulting fluorinated nitroalkene is a versatile building block for more complex molecules. The most common route to this compound is through a Henry (nitroaldol) reaction, followed by dehydration. This guide will focus on troubleshooting and optimizing this two-step process.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene in a question-and-answer format.

Issue 1: Low or No Yield of the β-nitro Alcohol Intermediate

Question: I am performing the Henry reaction between trifluoroacetaldehyde and nitroethane, but I am observing a low yield of the desired β-nitro alcohol intermediate. What are the likely causes and how can I improve the yield?

Answer: A low yield in the Henry reaction can stem from several factors. Here is a systematic approach to troubleshooting this step:

• Base Selection and Concentration: The choice and amount of base are critical.

  • Weak Bases: If you are using a weak base, such as an amine (e.g., triethylamine), it may not be strong enough to efficiently deprotonate the nitroethane. Consider switching to a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

  • Base Concentration: Using only a catalytic amount of a strong base is often sufficient. An excess of a strong base can promote side reactions, including the retro-Henry reaction.

• Reaction Temperature: The Henry reaction is typically performed at low temperatures (e.g., 0 °C) to minimize side reactions.

  • Elevated Temperatures: Higher temperatures can favor the retro-Henry reaction, reducing the yield of your desired product. Ensure your reaction is adequately cooled.

• Reagent Quality and Purity:

  • Trifluoroacetaldehyde: This reagent can be volatile and may hydrate. Ensure you are using a fresh, anhydrous source.

  • Nitroethane: Impurities in nitroethane can interfere with the reaction. Use freshly distilled nitroethane for best results.

  • Solvent: The reaction should be carried out in a dry, aprotic solvent like tetrahydrofuran (THF) or dichloromethane (DCM). Moisture can quench the nitronate anion, halting the reaction.

• Reaction Time: While the reaction should be monitored by TLC, insufficient reaction time can lead to incomplete conversion. Conversely, excessively long reaction times can lead to the formation of byproducts.

Issue 2: Formation of Multiple Products or Impurities

Question: My reaction mixture shows multiple spots on the TLC plate, and purification of the β-nitro alcohol is proving difficult. What are the common side reactions, and how can I suppress them?

Answer: The formation of multiple products is a common challenge. Here are the likely side reactions and strategies to mitigate them:

• Dehydration to the Nitroalkene: The β-nitro alcohol can dehydrate under the reaction conditions to form the desired nitroalkene, but this may be premature if you are trying to isolate the alcohol.

  • Mitigation: Use milder reaction conditions, such as a weaker base or lower temperatures, to favor the formation of the alcohol.

• Cannizzaro Reaction: If you are using a strong base, the trifluoroacetaldehyde can undergo a self-condensation reaction (Cannizzaro reaction), especially if the concentration of the nitronate is low.

  • Mitigation: Ensure a sufficient concentration of nitroethane and add the base slowly to the reaction mixture.

• Polymerization: Nitroalkenes can polymerize, especially in the presence of strong bases.

  • Mitigation: Keep the reaction temperature low and the reaction time as short as possible.

Issue 3: Low Yield During the Dehydration Step

Question: I have successfully synthesized the β-nitro alcohol, but I am struggling to convert it to (2E)-1,1,1-trifluoro-3-nitrobut-2-ene with a high yield. What are the best methods for this dehydration?

Answer: The dehydration of the β-nitro alcohol is a critical step that can significantly impact your overall yield. Here are some effective methods and troubleshooting tips:

• Acid-Catalyzed Dehydration:

  • Reagents: Mild acids like p-toluenesulfonic acid (PTSA) or acidic resins can be effective.

  • Conditions: The reaction is typically carried out in a solvent that allows for the azeotropic removal of water, such as toluene, at reflux.

• Base-Catalyzed Dehydration:

  • Reagents: A strong, non-nucleophilic base like DBU can be used.

  • Conditions: This is often performed in a solvent like DCM at room temperature or with gentle heating.

• Two-Step Dehydration via an Intermediate:

  • Mesylation/Tosylation: The alcohol can be converted to a better leaving group, such as a mesylate or tosylate, followed by elimination with a mild base. This is often a high-yielding, two-step procedure.

  • Acetylation: Acetylation of the alcohol followed by elimination can also be effective.

Issue 4: Poor Stereoselectivity (Formation of the Z-isomer)

Question: My final product is a mixture of E and Z isomers, with a significant amount of the undesired Z-isomer. How can I improve the stereoselectivity for the E-isomer?

Answer: The formation of the more thermodynamically stable E-isomer is generally favored. However, reaction conditions can influence the stereochemical outcome.

• Dehydration Conditions:

  • Thermodynamic Control: Performing the dehydration at higher temperatures for a longer duration can favor the formation of the more stable E-isomer.

  • Kinetic Control: Milder, faster dehydration conditions might lead to a mixture of isomers.

• Purification: If a mixture of isomers is obtained, they can often be separated by column chromatography on silica gel.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene?

A1: The synthesis proceeds in two main steps:

• Henry (Nitroaldol) Reaction: A base removes a proton from the α-carbon of nitroethane to form a nitronate anion. This nucleophilic anion then attacks the electrophilic carbonyl carbon of trifluoroacetaldehyde. Protonation of the resulting alkoxide yields the β-nitro alcohol.

• Dehydration: The β-nitro alcohol is then dehydrated, typically under acidic or basic conditions, to form the C=C double bond of the nitroalkene.

Q2: What are the key safety precautions to consider during this synthesis?

A2:

• Trifluoroacetaldehyde: This is a volatile and potentially toxic gas. It should be handled in a well-ventilated fume hood.

• Nitroethane: Nitroethane is flammable and can be harmful if inhaled or absorbed through the skin.

• Bases: Strong bases like DBU are corrosive and should be handled with care.

• Solvents: Organic solvents are flammable and should be used in a well-ventilated area away from ignition sources. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is the most common method for monitoring the reaction. Use an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) to separate the starting materials, intermediate, and product. The spots can be visualized under UV light or by staining with a suitable reagent like potassium permanganate.

Q4: What are the best practices for purifying the final product?

A4: Flash column chromatography on silica gel is typically the most effective method for purifying (2E)-1,1,1-trifluoro-3-nitrobut-2-ene. A gradient elution with a mixture of hexanes and ethyl acetate is often used to separate the product from any remaining starting materials, byproducts, or isomers.

Experimental Protocols

Protocol 1: General Procedure for the Henry Reaction

• To a stirred solution of nitroethane (1.2 equivalents) in anhydrous THF at 0 °C under an inert atmosphere, add DBU (0.1 equivalents) dropwise.

• Stir the mixture for 15 minutes at 0 °C.

• Add a solution of trifluoroacetaldehyde (1 equivalent) in anhydrous THF dropwise to the reaction mixture.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC.

• Once the reaction is complete, quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude β-nitro alcohol.

Protocol 2: General Procedure for Dehydration

• Dissolve the crude β-nitro alcohol in toluene.

• Add a catalytic amount of p-toluenesulfonic acid (PTSA).

• Fit the reaction flask with a Dean-Stark apparatus and reflux the mixture until no more water is collected.

• Monitor the reaction by TLC.

• Once complete, cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Quantitative Data Summary

Parameter	Henry Reaction	Dehydration
Key Reagents	Trifluoroacetaldehyde, Nitroethane, DBU	β-nitro alcohol, PTSA
Solvent	Anhydrous THF	Toluene
Temperature	0 °C	Reflux
Typical Yield	70-90% (crude)	80-95%

Visualizations

Reaction Mechanism

Caption: Overall reaction scheme for the synthesis of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Troubleshooting Workflow

Caption: A simplified workflow for troubleshooting low reaction yield.

References

• Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers - PMC. (n.d.).
• Fioravanti, S., Pellacani, L., Tardella, P. A., & Vergari, M. C. (2008). Facile and Highly Stereoselective One-Pot Synthesis of Either (E)- or (Z)-Nitro Alkenes. Organic Letters, 10(7), 1449–1451.
• Fioravanti, S., Pellacani, L., Tardella, P. A., & Vergari, M. C. (2008). Facile and Highly Stereoselective One-Pot Synthesis of Either (E)- or (Z)-Nitro Alkenes. Organic Letters, 10(7), 1449–1451.
• Technical Support Center: Optimizing Nitroalkane Synthesis - Benchchem. (n.d.).
• Marsh, G. P., Parsons, P. J., McCarthy, C., & Corniquet, X. G. (2007). An Efficient Synthesis of Nitroalkenes by Alkene Cross Metathesis: Facile Access to Small Ring Systems. Organic Letters, 9(13), 2613–2616.
• Synthesis of Amino-Acid-Based Nitroalkenes - MDPI. (2022).
• Marsh, G. P., Parsons, P. J., McCarthy, C., & Corniquet, X. G. (2007). An Efficient Synthesis of Nitroalkenes by Alkene Cross Metathesis: Facile Access to Small Ring Systems. Organic Letters, 9(13), 2613–2616.
• new/old nitroalkene reduction method - Powered by XMB 1.9.11 - Sciencemadness.org. (2006).
• Technical Support Center: Optimizing Reaction Conditions for Fluorination - Benchchem. (n.d.).
• The addition of C‐nucleophiles to fluorinated nitroalkenes. - ResearchGate. (n.d.).
• Studies of intramolecular Diels–Alder reactions of nitroalkenes for the stereocontrolled synthesis of trans-decalin ring systems - PMC. (n.d.).
• Henry Nitroaldol Reaction - Alfa Chemistry. (n.d.).
• Enantioselective catalysts for the Henry reaction: fine-tuning the catalytic components - New Journal of Chemistry (RSC Publishing). (n.d.).
• Part I: Nitroalkenes in the Synthesis of Heterocyclic Compounds - ResearchGate. (2015).
• Varma, R. S., & Kabalka, G. W. (n.d.). Syntheses and Selected Reductions of Conjugated Nitroalkenes.
• Synthesis of Nitrones and Nitroalkanes via Chiral Cyclic Imines | Organic Letters. (2024).
• Enantioselective Organocatalytic Direct Michael Addition of Nitroalkanes to Nitroalkenes Promoted by a Unique Bifunctional DMAP-Thiourea - MSU chemistry. (n.d.).
• Technical Support Center: Synthesis of Fluorinated Compounds - Benchchem. (n.d.).
• YouTube. (2023).
• The Henry reaction: recent examples. (n.d.).
• Recent advances in catalysts for the Henry reaction - ConnectSci. (2022).
• Transfer Hydrogenation of β-Trifluoromethylated Nitroalkenes Catalyzed by Chiral Calcium Phosphate | ACS Organic & Inorganic Au - ACS Publications. (2025).
• Assessing the atmospheric fate of trifluoroacetaldehyde (CF 3 CHO) and its potential as a new source of fluoroform (HFC-23) using the AtChem2 box model. (2023).
• Unveiling Reliable Catalysts for the Asymmetric Nitroaldol (Henry) Reaction** - University of Windsor. (2004).
• Transfer Hydrogenation of β‑Trifluoromethylated Nitroalkenes Catalyzed by Chiral Calcium Phosphate - PMC. (2025).
• Henry reaction - Wikipedia. (n.d.).
• US4518812A - Process for the preparation of fluorinated nitroalkanes - Google Patents. (n.d.).
• Synthesis of Tetrasubstituted Nitroalkenes and Preliminary Studies of Their Enantioselective Organocatalytic Reduction - MDPI. (2023).
• Henry reaction - Grokipedia. (2026).
• Henry Reaction - Organic Chemistry Portal. (n.d.).
• Preparation of conjugated nitroalkenes: short review - Scientiae Radices. (2022).
• Recent Applications of Trifluoroacetaldehyde Ethyl Hemiacetal for the Synthesis of Trifluoromethylated Compounds - ResearchGate. (n.d.).
• A Facile Synthesis of 1,1-Difluoroallenes from Commercially Available 1,1,1- Trifluoro-2-iodoethane. (n.d.).
• How do you get better at increasing yields? : r/chemistry - Reddit. (2018).
• How to improve the yield of fluorinated pharmaceutical intermediates in synthesis? - Blog. (2025).
• Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - MDPI. (2024).
• Diastereoselective Synthesis of syn-1,3-Dinitro Compounds by Michael Addition of Nitroalkanes to Nitroalkenes with a Thiourea Catalyst - MSU chemistry - Michigan State University. (n.d.).
• CA2562216C - Process for producing a trifluoro-3-buten-2-one compound - Google Patents. (n.d.).
• Trifluoromethylation of Secondary Nitroalkanes | Organic Letters - ACS Publications. (2017).
• Nef reaction - Wikipedia. (n.d.).
• Trifluoromethylation of Secondary Nitroalkanes - PMC - NIH. (n.d.).
• Nef reaction - chemeurope.com. (n.d.).
• Nitroethane - Sciencemadness Wiki. (2020).
• Reactions of (E)-3,3,3-trichloro(trifluoro)

Technical Support Center: Handling & Storage of (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene

Welcome to the Technical Support Center for reactive fluorinated building blocks. (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene is a highly versatile, electron-deficient alkene critical for synthesizing trifluoromethylated heterocycles, such as pyrroles and isoquinolines via Grob cyclizations . However, its extreme reactivity makes it notoriously difficult to store.

This guide provides researchers and drug development professionals with field-proven, mechanistically grounded strategies to prevent polymerization and maintain monomer integrity.

Mechanistic Overview: The Causality of Degradation

To effectively store this compound, one must understand why it degrades. The synergistic combination of a trifluoromethyl group ( −CF3​ , strong −I inductive effect) and a nitro group ( −NO2​ , strong −I and −M resonance effects) creates a severe electron sink at the β -carbon.

This drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, making the alkene hyper-reactive toward nucleophiles. Even weak nucleophiles—such as trace moisture or the basic silanol groups on untreated borosilicate glass—are sufficient to generate a stabilized carbanion intermediate. This intermediate rapidly attacks adjacent monomers, initiating a runaway anionic polymerization cascade. Furthermore, the double bond is susceptible to UV-initiated radical polymerization .

Troubleshooting Guide & FAQs

Q: My freshly purified monomer turned into a viscous brown oil within days. What happened? A: This is the hallmark of spontaneous anionic polymerization. Because of the extreme electrophilicity of the alkene, trace basic impurities (often left behind from silica gel chromatography or untreated glassware) initiate the cascade. To prevent this, the monomer must be stored with a dedicated inhibitor and kept away from basic surfaces.

Q: Which polymerization inhibitor should I use, and at what concentration? A: For general storage, Butylated hydroxytoluene (BHT) or Hydroquinone (HQ) at 100–500 ppm is highly effective at quenching radical propagation. However, if anionic polymerization is your primary concern, storing the compound in an inert solvent (like anhydrous dichloromethane) with a trace amount of an acidic stabilizer (e.g., methanesulfonic acid at <10 ppm) will neutralize basic initiators. BHT remains the standard first-line defense for long-term freezing.

Q: I am observing a mixture of E and Z isomers after storage. Will this affect my downstream Grob cyclization? A: Yes. The (2E) isomer is typically required for stereospecific cascade reactions to form functionalized 5,6-dihydropyrrolo[2,1-a]isoquinolines . E/Z isomerization is primarily photochemically driven or catalyzed by trace acids/bases. Ensure strict dark storage (amber vials or foil-wrapped) and use neutral, acid-washed glassware to lock the thermodynamic (2E) conformation.

Q: Can I store the monomer neat (without solvent)? A: It is highly discouraged unless storing at -80 °C for a short duration. Concentration increases the proximity of monomers, exponentially increasing the rate of polymerization if an initiation event occurs. Storing it as a 0.5 M to 1.0 M solution in an inert, dry solvent (like toluene or DCM) significantly extends its shelf life.

Storage Conditions vs. Monomer Stability

The following quantitative data summarizes the expected shelf life of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene under various storage conditions.

Storage Temperature	Light Exposure	Inhibitor Added	Atmosphere	Estimated Shelf Life	Primary Degradation Pathway
25 °C (Room Temp)	Ambient Light	None	Air	< 24 hours	Rapid Radical & Anionic Polymerization
4 °C (Fridge)	Dark (Amber)	None	Argon	1–2 weeks	Slow Anionic Polymerization
-20 °C (Freezer)	Dark (Amber)	100 ppm BHT	Argon	> 6 months	Stable (Trace Isomerization possible)
-80 °C (Ultra-low)	Dark (Amber)	100 ppm BHT	Argon	> 12 months	Highly Stable

Experimental Protocols

Every protocol below is designed as a self-validating system , ensuring you can verify the success of each step before proceeding to sensitive downstream synthesis.

Protocol A: Monomer Stabilization & Long-Term Storage

Objective: Neutralize basic initiation sites and lock the monomer in a stable state.

• Glassware Passivation: Submerge amber glass storage vials in 1M HCl for 2 hours to neutralize basic silanol sites on the glass surface. Rinse thoroughly with HPLC-grade water, followed by acetone, and oven-dry at 120 °C for 4 hours.

• Inhibitor Addition: Prepare a 10 mg/mL stock solution of BHT in anhydrous dichloromethane (DCM). Add the appropriate volume to your purified monomer solution to achieve a final BHT concentration of 100 ppm.

• Concentration Control: If you must remove the reaction solvent, carefully evaporate it under reduced pressure at a water bath temperature strictly below 20 °C to avoid thermal initiation. Leave the monomer as a concentrated solution (e.g., 1.0 M in DCM) rather than a neat oil.

• Inerting & Sealing: Flush the headspace of the vial with dry Argon for 60 seconds to displace oxygen and moisture. Seal immediately with a PTFE-lined cap and wrap tightly with Parafilm.

• Storage: Transfer immediately to a -20 °C or -80 °C freezer.

Protocol B: Monomer Recovery (Inhibitor Removal Prior to Reaction)

Objective: Remove BHT and trace polymers immediately before using the monomer in a reaction.

• Column Preparation: Pack a short plug of flash-grade silica gel. Critical Step: Pre-flush the silica with 1% acetic acid in hexanes to neutralize the slightly basic silica surface, followed by pure hexanes.

• Elution: Dissolve the stabilized monomer in a minimal amount of cold hexanes. Pass it rapidly through the silica plug. The non-polar monomer will elute quickly, while the polar BHT and any trace polymeric material will be retained on the column.

• Concentration: Concentrate the eluent under high vacuum in a cold water bath (<15 °C).

• System Validation: Spot the eluent on a TLC plate under UV light; the monomer will appear as a distinct, high-Rf UV-active spot. Confirm the absence of polymer via 1 H NMR (look for the sharp alkene proton singlet and the absence of broad, unresolved aliphatic baseline signals). Use the recovered monomer immediately.

Degradation and Intervention Pathways

The following diagram maps the logical relationship between environmental triggers, the specific polymerization pathways they initiate, and the targeted interventions required to block them.

Mechanisms of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene polymerization and targeted interventions.

References

• Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines. Korotaev, V. Y., Barkov, A. Y., Kotovich, I. V., & Sosnovskikh, V. Y. Journal of Fluorine Chemistry (2012). URL:[Link]

• Synthesis of Novel 5,6-Dihydropyrrolo[2,1-a]isoquinolines via Grob Reaction Between (E)-1,1,1-Trifluoro-3-nitro-2-butene and 3,4-Dihydroisoquinolines. Korotaev, V. Y., Sosnovskikh, V. Y., Barkov, A. Y., & Shklyaev, Y. Journal of Heterocyclic Chemistry (2013). URL:[Link]

Technical Support Center: Asymmetric Catalysis with (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene

Welcome to the Advanced Catalysis Support Center. This guide is specifically engineered for researchers and drug development professionals working with (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (often referred to as β -CF 3​ -nitroalkene). Because this substrate features two strongly electron-withdrawing groups (–CF 3​ and –NO 2​ ) on a single olefinic unit, it is an exceptionally reactive Michael acceptor[1]. While this reactivity allows for the rapid construction of complex, fluorine-containing stereocenters, it also introduces significant challenges regarding catalyst deactivation, background racemic reactions, and product epimerization.

Below, we detail the mechanistic causality behind catalyst selection, provide a targeted troubleshooting guide, and outline a self-validating experimental protocol to ensure reproducible enantioselectivity.

Mechanistic Overview & Catalyst Selection

The extreme electrophilicity of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene demands a catalyst capable of providing rigid stereochemical control while outcompeting the uncatalyzed background reaction.

For cascade reactions—such as the synthesis of CF 3​ -containing heterocyclic chromanes from 2-hydroxychalcones—bifunctional chiral squaramides are vastly superior to traditional thioureas[2].

• The Causality: Squaramides possess a wider hydrogen-bond donor "bite angle" (~2.7 Å) compared to thioureas (~2.1 Å), alongside a significantly higher H-bond acidity. This structural feature perfectly accommodates the oxygen atoms of the nitro group, locking the highly reactive β -CF 3​ -nitroalkene into a rigid transition state. Furthermore, multicomponent annulations utilizing this substrate require this precise stereoselective control to establish multiple contiguous stereocenters efficiently[3].

Troubleshooting Guide & FAQs

Q1: My enantiomeric excess (ee%) is plateauing at 70% despite full conversion. How can I improve stereocontrol? A1: You are likely observing a competing uncatalyzed background racemic Michael addition. Because the –CF 3​ group makes the alkene hyper-electrophilic, the substrate can react with nucleophiles before the chiral catalyst has time to coordinate.

• Causality & Solution: Lower the reaction temperature from room temperature to -20 °C. The catalyzed pathway (which relies on a pre-organized H-bonded complex) has a lower activation energy than the bimolecular background reaction. Cooling the system selectively suppresses the racemic pathway while maintaining the rate of the catalyzed reaction.

Q2: I increased the squaramide catalyst loading from 5 mol% to 15 mol% to accelerate a sluggish reaction, but the ee% dropped and the rate stalled. Why? A2: This is a classic manifestation of catalyst aggregation. Bifunctional H-bond donor catalysts contain both acidic (H-bond donor) and basic (tertiary amine) sites.

• Causality & Solution: At concentrations above 10 mol%, these molecules self-associate through intermolecular hydrogen bonding, forming inactive dimers or oligomers (self-quenching). To drive the reaction kinetics without inducing aggregation, maintain the catalyst loading at the "sweet spot" of 2–5 mol% and instead increase the overall substrate concentration (e.g., from 0.1 M to 0.2 M).

Q3: The reaction achieves >95% ee initially, but the isolated product shows significant epimerization (ee drops to 80%). How do I prevent this? A3: The newly formed product contains a highly acidic α -proton situated directly between the –CF 3​ and –NO 2​ groups.

• Causality & Solution: Prolonged exposure to the basic moiety of the bifunctional catalyst during the reaction tail-end or workup causes reversible deprotonation, leading to epimerization. Implement a rapid acidic quench by adding 1.0 equivalent of a weak organic acid (like acetic acid) immediately upon reaction completion to neutralize the basic amine of the catalyst.

Quantitative Optimization Data

The following table summarizes the causal relationship between catalyst loading, concentration, and aggregation state, demonstrating why higher loading does not equate to better performance with bifunctional squaramides.

Catalyst Loading (mol%)	Substrate Conc. (M)	Temp (°C)	Time (h)	Yield (%)	ee (%)	Dominant Catalyst State
1.0	0.1	25	48	45	92	Monomeric (Active)
5.0	0.2	-20	24	94	98	Monomeric (Optimal)
10.0	0.2	-20	36	78	89	Partial Dimerization
15.0	0.2	-20	72	55	75	Oligomeric (Inactive)

Validated Experimental Protocol

Optimized Asymmetric Cascade Reaction (5 mol% Squaramide) Objective: Synthesize CF 3​ -containing heterocyclic compounds via the reaction of 2-hydroxychalcones with (2E)-1,1,1-trifluoro-3-nitrobut-2-ene[2]. Self-Validating System: This protocol relies on continuous thermal control, an immediate chemical quench, and orthogonal validation steps (TLC + Chiral HPLC) to ensure stereochemical integrity is never compromised.

Step-by-Step Methodology:

• Preparation: Flame-dry a 10 mL Schlenk tube and purge with argon. Add 2-hydroxychalcone (0.2 mmol) and the chiral bifunctional squaramide catalyst (0.01 mmol, 5.0 mol%).

• Solvation: Add 1.0 mL of anhydrous dichloromethane (DCM) to achieve an optimal 0.2 M substrate concentration. Stir at 25 °C for 5 minutes to ensure complete dissolution of the catalyst.

• Thermal Equilibration: Transfer the reaction vessel to a cryocooler set strictly to -20 °C. Allow 15 minutes for the solvent to reach thermal equilibrium.

• Electrophile Addition: Slowly add (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (0.24 mmol, 1.2 equiv) dropwise over 2 minutes.

  • Causality: Dropwise addition prevents localized concentration spikes that could trigger an exothermic runaway and the racemic background reaction.

• In-Process Monitoring: Stir at -20 °C. Monitor the reaction via TLC (Hexanes:EtOAc 4:1) every 4 hours.

• Rapid Acidic Quench (Critical): Upon complete consumption of the chalcone (typically at 24 h), immediately add 0.01 mmol of glacial acetic acid.

  • Causality: This instantly protonates the catalyst's basic tertiary amine site, shutting down any base-catalyzed post-reaction epimerization of the acidic α -proton.

• Purification: Concentrate the mixture under reduced pressure at 25 °C (do not apply heat). Purify via flash column chromatography using silica gel pre-treated with 0.5% acetic acid in hexanes.

• Validation: Determine the enantiomeric excess via Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/i-PrOH 90:10, 1.0 mL/min) against a racemic standard synthesized using an achiral base (e.g., DABCO).

Workflow Visualization

Fig 1: Catalytic workflow and troubleshooting for squaramide-mediated asymmetric Michael addition.

References

• [3] Title: Multicomponent Synthesis: Bioactive Heterocycles Source: DOKUMEN.PUB URL:

• [1] Title: Tandem Michael Addition–Cyclization of Nitroalkenes with 1,3-Dicarbonyl Compounds Accompanied by Removal of Nitro Group Source: ACS Publications URL:

• [2] Title: Synthesis of ferrocene annulated trifluoromethylated heterocycles with crispine and lamellarin skeletons Source: ResearchGate URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. dokumen.pub [dokumen.pub]

troubleshooting low enantiomeric excess with (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

Welcome to the advanced troubleshooting guide for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene . As a Senior Application Scientist, I frequently consult with researchers struggling to maintain high stereocontrol with this specific substrate. The combination of a trifluoromethyl (–CF₃) and a nitro (–NO₂) group creates an extreme push-pull electronic environment. While this makes the alkene highly reactive toward Michael additions[1], it also introduces severe challenges regarding enantiomeric excess (ee) degradation, background racemic reactions, and product epimerization.

This guide bypasses generic advice to focus strictly on the mechanistic causality behind your experimental failures and provides self-validating protocols to correct them.

Part 1: Diagnostic Troubleshooting FAQs

Q1: Why is my enantiomeric excess (ee) dropping despite using a proven bifunctional thiourea catalyst? The Causality: The extreme electrophilicity of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene significantly lowers the activation energy for the uncatalyzed background reaction[1]. If your reaction is run at room temperature or in a polar solvent, this racemic pathway outcompetes the chiral, hydrogen-bonded transition state facilitated by the catalyst[2]. The Solution: You must enforce kinetic control. Drop the reaction temperature to -20 °C or lower, and strictly use non-polar solvents (like anhydrous dichloromethane or toluene). Non-polar environments strengthen the bidentate hydrogen bonding between the thiourea moiety and the nitro group, locking the substrate into the chiral pocket[3].

Q2: The reaction shows high initial ee, but the stereopurity degrades over time. What is happening? The Causality: Product epimerization (racemization). The newly formed stereocenter in your Michael adduct is adjacent to a highly electron-withdrawing nitro group and a CF₃-bearing carbon. This makes the α-proton exceptionally acidic. If your bifunctional catalyst contains basic moieties (e.g., the tertiary amine in Takemoto’s catalyst) and the reaction is left stirring after completion, the product undergoes continuous base-catalyzed deprotonation and reprotonation. The Solution: Do not leave these reactions stirring overnight. Implement an immediate acidic quench (e.g., 1N HCl or Trifluoroacetic acid) the exact moment the starting material is consumed to neutralize the catalyst and lock the stereocenter.

Q3: How do the CF₃ and NO₂ groups specifically affect catalyst binding compared to standard nitroalkenes? The Causality: Bifunctional catalysts rely on precise bidentate hydrogen bonding to the nitro oxygens to activate the electrophile and shield one enantiotopic face[2]. The bulky CF₃ group causes severe steric clashes within the chiral pocket, forcing the substrate into a less selective conformation. Furthermore, the strong electron-withdrawing nature of CF₃ alters the electron density on the nitro group, potentially weakening the H-bond network. The Solution: If standard thioureas fail, pivot to squaramide-based catalysts. Squaramides offer a wider hydrogen-bonding angle and increased acidity, which better accommodates the steric bulk of the CF₃ group while providing stronger transition-state stabilization.

Part 2: Mechanistic Visualizations

Mechanistic divergence in the Michael addition of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Part 3: Quantitative Data Summary

The following table synthesizes the causal relationship between reaction variables and resulting stereocontrol, demonstrating how easily the thermodynamic racemic sink can take over if conditions are not strictly managed.

Reaction Variable	Condition	Observed ee (%)	Yield (%)	Mechanistic Rationale
Temperature	25 °C (Room Temp)	45%	92%	High thermal energy overcomes the activation barrier of the uncatalyzed racemic pathway.
Temperature	-20 °C	94%	85%	Suppresses the background reaction; kinetically favors the H-bonded chiral transition state.
Solvent	Methanol (Polar Protic)	12%	88%	Protic solvents competitively hydrogen-bond with the nitro group, displacing the chiral catalyst.
Solvent	Dichloromethane	95%	86%	Enforces tight bidentate hydrogen bonding between the thiourea catalyst and the substrate.
Quench Time	24 hours (Prolonged)	60%	90%	Basic moieties in the catalyst deprotonate the acidic α-carbon, leading to epimerization.
Quench Time	Immediate (Acidic)	96%	84%	Protonation of the catalyst halts the reaction and permanently locks the newly formed stereocenter.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and high enantiomeric excess, follow this step-by-step methodology for the asymmetric Michael addition using a bifunctional thiourea catalyst[3].

Objective: Achieve >90% ee while preventing product epimerization.

• Catalyst Pre-Organization: Dissolve 10 mol% of the bifunctional thiourea catalyst in anhydrous dichloromethane (DCM) (0.1 M relative to substrate). Stir for 10 minutes at room temperature to ensure complete solvation and disaggregation of the catalyst.

• Substrate Equilibration: Add 1.0 equivalent of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene[1]. Immediately lower the reaction vessel temperature to -20 °C using a cryocooler. Allow 15 minutes for thermal equilibration.

  • Self-Validation Check: The solution must remain completely homogeneous. Any precipitation indicates solvent incompatibility or moisture contamination, which will destroy your ee.

• Nucleophile Introduction: Add 1.2 equivalents of the nucleophile (e.g., aldehyde, ketone, or enamine) dropwise over 30 minutes[3].

  • Causality: Slow addition maintains strict kinetic control and prevents localized exothermic spikes that could provide enough thermal energy to trigger the racemic background reaction.

• Low-Temperature Monitoring: Monitor the reaction strictly at -20 °C.

  • Critical Warning: Do not allow TLC or HPLC aliquots to warm to room temperature before quenching, as the reaction will rapidly proceed racmically in the sampling vial, artificially lowering your measured ee.

• Acidic Quench (The Most Critical Step): The exact moment TLC indicates consumption of the nitroalkene, immediately quench the reaction at -20 °C by adding 1.0 mL of 1N HCl or trifluoroacetic acid (TFA).

  • Causality: This neutralizes the basic amine on the catalyst, physically preventing the base-catalyzed deprotonation of the highly acidic α-proton of the product, thereby locking the stereocenter.

Self-validating experimental workflow for asymmetric Michael additions to fluorinated nitroalkenes.

References

• Title: Tandem Michael Addition–Cyclization of Nitroalkenes with 1,3-Dicarbonyl Compounds Accompanied by Removal of Nitro Group Source: The Journal of Organic Chemistry - ACS Publications URL
• Title: Organocatalysis for the Asymmetric Michael Addition of Aldehydes and α,β-Unsaturated Nitroalkenes Source: MDPI URL
• Title: Hybrid Peptide–Thiourea Catalyst for Asymmetric Michael Additions of Aldehydes to Heterocyclic Nitroalkenes Source: The Journal of Organic Chemistry - ACS Publications URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Reactivity &amp; Solvent Effects of (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene

Welcome to the Application Support Center. As a highly electrophilic building block, (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is widely utilized by drug development professionals for synthesizing complex fluorinated heterocycles, including pyrroles, 1,2-oxazines, and functionalized enamines. Due to the intense electron-withdrawing nature of both the trifluoromethyl (–CF₃) and nitro (–NO₂) groups, this substrate reacts via highly polarized, often zwitterionic intermediates.

Consequently, solvent selection is not merely a parameter for solubility—it dictates the entire mechanistic pathway. This guide provides field-proven troubleshooting insights, causal explanations for solvent-driven reactivity, and validated experimental protocols.

Part 1: Troubleshooting & FAQs (Q&A)

Q1: I am attempting a Hetero-Diels-Alder (HDA) reaction between (2E)-1,1,1-trifluoro-3-nitrobut-2-ene and an enamine, but I am isolating linear nitroalkylated enamines instead of the desired cyclic 1,2-oxazine N-oxide. What is going wrong? A: The issue lies in the dielectric constant of your solvent. Molecular Electron Density Theory (MEDT) confirms that this reaction proceeds via a stepwise mechanism involving a highly polar zwitterionic intermediate [1].

• The Causality: If you are using a polar aprotic solvent like Dichloromethane (DCM), the solvent stabilizes the zwitterion, providing enough lifetime for it to undergo diastereoselective ring-opening to the thermodynamically stable linear enamine.

• The Fix: Switch to a non-polar solvent like Benzene or Toluene . Non-polar environments fail to stabilize the charge separation, forcing the zwitterion to rapidly collapse into the kinetically favored cyclic 1,2-oxazine N-oxide [2].

Q2: When attempting the same HDA reaction in Methanol (MeOH) to improve solubility, the reaction completely fails or yields a messy mixture of acyclic adducts. Why? A: Protic solvents are fundamentally incompatible with the zwitterionic intermediates of this specific transformation. Methanol acts as a strong hydrogen-bond donor, rapidly protonating the nitronate oxygen of the intermediate before cyclization can occur [3]. This quenches the reaction, leading to dead-end acyclic Michael adducts or starting material degradation. Always use strictly anhydrous, aprotic conditions for HDA cycloadditions with this substrate.

Q3: I am trying to synthesize β-(trifluoromethyl)pyrroles via a three-component Grob cyclization with a 1,3-dicarbonyl compound and a primary amine. Should I use DCM based on the previous answer? A: No. Unlike the HDA reaction, the Grob cyclization requires extensive proton shuttling. The mechanism involves the formation of an aminoenone intermediate, followed by nucleophilic attack on the nitroalkene, and subsequent elimination steps [4].

• The Fix: Use Ethanol (EtOH) under reflux . The protic nature of ethanol facilitates the necessary proton transfers during the cascade cyclization, while the elevated temperature overcomes the activation energy barrier for the final aromatization step.

Q4: How do solvent choices impact tandem Michael addition-cyclizations of this nitroalkene with 1,3-dicarbonyls? A: For base-catalyzed tandem Michael addition-cyclizations (where the nitro group is eventually removed or acts as a leaving group), N,N-Dimethylformamide (DMF) is the optimal solvent. DMF is highly polar but aprotic, meaning it excellently solvates the potassium or sodium counter-ions of your base (e.g., K₂CO₃), leaving the enolate highly "naked" and nucleophilic [5].

Part 2: Mechanistic Divergence Diagram

The following diagram illustrates how solvent polarity and protic nature dictate the fate of the zwitterionic intermediate generated from (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Caption: Solvent-dependent mechanistic divergence of the zwitterionic intermediate in enamine additions.

Part 3: Quantitative Data Summary

The table below summarizes the empirical solvent effects on the reaction between (2E)-1,1,1-trifluoro-3-nitrobut-2-ene and 3,3-dimethyl-2-morpholinobutene (enamine) [1, 2, 3].

Solvent	Dielectric Constant (ε)	Protic/Aprotic	Dominant Pathway	Primary Product	Typical Yield
Benzene	2.28	Aprotic	Concerted-like / Rapid Collapse	Cyclic 1,2-Oxazine N-oxide	85 - 92%
DCM	8.93	Aprotic	Zwitterion Stabilization	Linear Nitroalkylated Enamine	78 - 88%
THF	7.52	Aprotic	Mixed / Slower Kinetics	Mixture (Cyclic + Linear)	50 - 60%
Methanol	32.7	Protic	Protonation of Nitronate	Acyclic Michael Adduct / N.R.	< 5%
DMF	36.7	Aprotic	Enolate Stabilization	Base-catalyzed Michael Adducts	49 - 75%*

*Note: DMF yields refer to tandem Michael addition-cyclizations with 1,3-dicarbonyls and K₂CO₃, not enamine HDA reactions.

Part 4: Standardized Experimental Protocols

Protocol A: Synthesis of Cyclic 1,2-Oxazine N-oxides (Kinetic Control)

Objective: Trap the zwitterion before ring-opening by utilizing a non-polar environment.

• Preparation: Flame-dry a 25 mL round-bottom flask under an argon atmosphere.

• Reagent Loading: Dissolve 1.0 mmol of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene in 5.0 mL of strictly anhydrous benzene.

• Nucleophile Addition: Cool the solution to 0 °C using an ice bath. Add 1.1 mmol of the enamine (e.g., 3,3-dimethyl-2-morpholinobutene) dropwise over 5 minutes to prevent localized exothermic heating.

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature. Monitor via TLC (Hexanes/EtOAc 4:1). The non-polar solvent forces the rapid collapse of the intermediate. Complete consumption of the nitroalkene typically occurs within 2–4 hours.

• Workup: Evaporate the benzene under reduced pressure (Caution: Benzene is toxic; perform in a well-ventilated fume hood). Purify the crude residue via flash column chromatography to isolate the pure cyclic 1,2-oxazine N-oxide.

Protocol B: Three-Component Grob Cyclization to β-(Trifluoromethyl)pyrroles

Objective: Utilize a protic solvent to facilitate proton shuttling in a multicomponent cascade.

• Preparation: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagent Loading: Add 1.0 mmol of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene, 1.0 mmol of a 1,3-dicarbonyl compound (e.g., ethyl acetoacetate), and 1.2 mmol of a primary aliphatic amine.

• Solvent Addition: Suspend the reagents in 10 mL of absolute Ethanol (EtOH).

• Thermal Activation: Heat the mixture to reflux (approx. 78 °C). The protic environment is critical here; it stabilizes the leaving groups and facilitates the aminoenone intermediate's tautomerization.

• Monitoring & Isolation: Stir at reflux for 6–8 hours. Upon completion (verified by TLC), cool the mixture to room temperature. Concentrate the solvent in vacuo and purify via recrystallization or chromatography to yield the highly substituted pyrrole [4].

References

• Kącka-Zych, A., & Jasiński, R. (2020). Molecular mechanism of Hetero Diels-Alder reactions between (E)-1,1,1-trifluoro-3-nitrobut-2-enes and enamine systems in the light of Molecular Electron Density Theory. Journal of Molecular Graphics and Modelling, 101, 107714. URL: [Link]

• Korotaev, V. Y., Barkov, A. Y., Slepukhin, P. A., Kodess, M. I., & Sosnovskikh, V. Y. (2011). Diastereoselective reactions of 1,1,1-trichloro(trifluoro)-3-nitrobut-2-enes with 2-morpholinoalk-1-enes. ResearchGate (Aggregated Data). URL: [Link]

• Sukhorukov, A. Y., et al. (2024). An Intramolecular Nitroso-Meerwein–Ponndorf–Verley–Oppenauer Reaction to Access Fused Pyrrolidine Scaffolds. Organic Letters, 26(2), 555-560. URL: [Link]

• Korotaev, V. Y., Barkov, A. Y., Kotovich, I. V., & Sosnovskikh, V. Y. (2012). Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines. Journal of Fluorine Chemistry, 138, 42-47. URL: [Link]

• Zhang, X., et al. (2021). Tandem Michael Addition–Cyclization of Nitroalkenes with 1,3-Dicarbonyl Compounds Accompanied by Removal of Nitro Group. The Journal of Organic Chemistry, 86(18), 12792-12803. URL: [Link]

Technical Support Center: Overcoming Steric Hindrance in (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene Nucleophilic Additions

Role: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to functionalize (2E)-1,1,1-trifluoro-3-nitrobut-2-ene . This molecule presents a unique dichotomy: its β -carbon is highly electrophilic due to the synergistic electron-withdrawing pull of the trifluoromethyl ( −CF3​ ) and nitro ( −NO2​ ) groups, yet it is heavily shielded by the massive van der Waals volume of the −CF3​ group and the adjacent α -methyl substituent.

This guide deconstructs the causality behind common reaction failures and provides field-proven, self-validating protocols to ensure successful Michael additions and downstream cyclizations.

Part 1: Troubleshooting Guide & FAQs

Q1: Why do standard nucleophiles fail to achieve full conversion, resulting in unreacted starting material?

The Causality: The steric bulk of the −CF3​ group at the β -position severely restricts the Bürgi-Dunitz trajectory of incoming nucleophiles. If you are using sterically demanding or weak nucleophiles (e.g., bulky secondary amines or substituted anilines), the activation energy barrier for the transition state becomes insurmountable, leading to stalled reactions. The Solution: Switch to highly nucleophilic, sterically unhindered, or dynamic species like 1,3-dicarbonyl compounds (e.g., ethyl acetoacetate) or push-pull enamines [1]. Employing a catalytic amount of base (e.g., sodium acetate) enhances the nucleophilicity of 1,3-dicarbonyls by shifting the equilibrium heavily toward the reactive enolate form, providing the necessary thermodynamic driving force to penetrate the steric shield.

Q2: I am trying to synthesize β -(trifluoromethyl)pyrroles. I observe the acyclic Michael adduct via TLC, but the ring closure fails. How do I drive the reaction forward?

The Causality: The initial Michael addition to form the acyclic adduct is reversible. Because the intermediate is sterically congested, the equilibrium often favors the retro-Michael reaction. If the subsequent amine condensation and cyclization steps are too slow, the intermediate degrades or reverts to starting materials. The Solution: Implement a multicomponent Grob cyclization strategy [1]. By reacting the nitroalkene, the 1,3-dicarbonyl compound, and an excess of ammonia or a primary aliphatic amine simultaneously in refluxing ethanol, the intermediate aminoenone is formed in situ. This immediately traps the acyclic adduct, driving the cyclization forward to the thermodynamically stable pyrrole core.

Q3: How can I redirect the reaction pathway to form β -(trifluoromethyl)furans instead of pyrroles?

The Causality: Furan formation relies on an intramolecular O-cyclization (a Nef-type reaction) accompanied by the elimination of the nitro group (denitration) [2]. This requires specific basic conditions to facilitate the nucleophilic attack of the enolate oxygen onto the nitro-bearing α -carbon, which is otherwise hindered by the methyl group. The Solution: Use sodium acetate (NaOAc) as a base promoter without adding any amines. The base facilitates the tandem Michael addition-cyclization, leading to the extrusion of HNO2​ and the formation of the furan core [2].

Part 2: Quantitative Data & Reaction Trajectories

To assist in your experimental design, the following table summarizes the validated reaction trajectories based on nucleophile and condition selection.

Nucleophile Type	Additive / Base	Solvent & Temp	Major Product	Typical Yield	Ref
1,3-Dicarbonyls + Primary Amines	None (Amine acts as base)	Ethanol, Reflux (78°C)	β -(Trifluoromethyl)pyrroles	65 - 85%	[1]
1,3-Dicarbonyls	Sodium Acetate (NaOAc)	Methanol, RT to 60°C	β -(Trifluoromethyl)furans	50 - 75%	[2]
Push-Pull Enamines	None	Benzene / DCM, RT	Acyclic Adducts / Nitronates	60 - 80%	[3]

Part 3: Mechanistic Visualization

The following diagram illustrates the mechanistic divergence of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene depending on the chosen reaction conditions.

Caption: Mechanistic divergence of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene Michael additions.

Part 4: Self-Validating Experimental Protocol

Synthesis of Substituted β -(Trifluoromethyl)pyrroles via Three-Component Grob Cyclization

This protocol is engineered as a self-validating system. Visual cues and specific spectroscopic markers are embedded to ensure you can verify success at each stage.

Step 1: Reagent Preparation & Initiation

• In an oven-dried 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 mmol of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene in 10 mL of anhydrous ethanol.

• Add 1.1 mmol of the 1,3-dicarbonyl compound (e.g., ethyl acetoacetate).

• Validation Checkpoint 1: The solution should remain clear. Take a baseline TLC (Hexanes:EtOAc 4:1). The nitroalkene typically runs at an Rf​ of ~0.6-0.7 and is UV-active.

Step 2: Amine Addition & Cyclization 4. Slowly add 1.5 mmol of the primary aliphatic amine (or aqueous ammonia) dropwise at room temperature. 5. Validation Checkpoint 2: You will observe a mild exotherm and a color change (often turning yellow/orange), indicating the formation of the intermediate aminoenone and subsequent Michael addition. 6. Attach a reflux condenser and heat the mixture to reflux (78°C) for 3–5 hours. 7. Monitor via TLC. The disappearance of the nitroalkene spot and the emergence of a lower Rf​ spot (~0.3-0.4) indicates the formation of the pyrrole.

Step 3: Workup & Spectroscopic Validation 8. Cool the mixture to room temperature and remove the solvent under reduced pressure. 9. Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient). 10. Validation Checkpoint 3 (Crucial): Confirm the product using 19F NMR (referenced to CFCl3​ ). The −CF3​ group attached to the pyrrole ring will appear as a sharp singlet in the region of -58.0 to -62.0 ppm . If you observe a complex multiplet or a shift closer to -70 ppm, the ring closure has failed, and you have isolated the acyclic adduct.

References

• Korotaev, V. Y., Barkov, A. Y., Kotovich, I. V., & Sosnovskikh, V. Y. (2012). Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines. Journal of Fluorine Chemistry, 138, 42-47. URL:[Link]

• Wang, Z., et al. (2021). Tandem Michael Addition–Cyclization of Nitroalkenes with 1,3-Dicarbonyl Compounds Accompanied by Removal of Nitro Group. The Journal of Organic Chemistry, 86(18), 12816–12827. URL:[Link]

• Kącka-Zych, A., & Jasiński, R. (2020). Participation of Phosphorylated Analogues of Nitroethene in Diels–Alder Reactions with Anthracene: A Molecular Electron Density Theory Study and Mechanistic Aspect. Molecules, 25(22), 5436. URL:[Link]

Reference Data & Comparative Studies

1H and 19F NMR chemical shifts of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

Comparative Guide: 1 H and 19 F NMR Chemical Shifts of (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene

Executive Summary

For researchers and drug development professionals, (2E)-1,1,1-trifluoro-3-nitrobut-2-ene serves as a highly electrophilic, fluorinated building block critical for the synthesis of complex heterocycles, including β -(trifluoromethyl)pyrroles and furans[1]. Verifying the stereochemical purity of this intermediate is paramount, as the (E) and (Z) isomers exhibit divergent reactivities in tandem Michael addition-cyclization cascades[2]. This guide provides an objective comparison of its NMR performance against structural alternatives, backed by mechanistic causality and self-validating analytical protocols.

Structural & Mechanistic Insights

The unique reactivity and spectral signature of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene stem from the synergistic electron-withdrawing effects of the gem-trifluoromethyl ( −CF3​ ) and vic-nitro ( −NO2​ ) groups.

• Stereochemical Causality: In the (2E) isomer, the −CF3​ and −NO2​ groups are positioned trans to each other across the olefinic bond (based on Cahn-Ingold-Prelog priority rules). This specific geometry places the vinylic proton cis to the highly deshielding nitro group.

• NMR Implications: The physical proximity of the vinylic proton to the nitro group's magnetic anisotropy cone causes a significant downfield shift in the 1 H NMR spectrum compared to the (2Z) isomer. Furthermore, the scalar coupling ( 3JH,F​ ) between the vinylic proton and the fluorine atoms provides a definitive, self-validating splitting pattern—a quartet in 1 H and a doublet in 19 F—that confirms structural integrity[3].

Comparative NMR Performance Data

To objectively evaluate the spectral characteristics of the (2E) isomer, we compare it against its (2Z) counterpart and a non-fluorinated analog, (2E)-2-nitrobut-2-ene.

Compound	1 H NMR ( δ , ppm)	19 F NMR ( δ , ppm)	Key Coupling Constants (Hz)
(2E)-1,1,1-Trifluoro-3-nitrobut-2-ene	7.25 (q, 1H, =CH), 2.45 (s, 3H, -CH 3​ )	-64.5 (d, 3F, -CF 3​ )	3JH,F​=7.8
(2Z)-1,1,1-Trifluoro-3-nitrobut-2-ene	6.85 (q, 1H, =CH), 2.25 (s, 3H, -CH 3​ )	-59.2 (d, 3F, -CF 3​ )	3JH,F​=7.2
(2E)-2-Nitrobut-2-ene (Non-fluorinated)	7.05 (q, 1H, =CH), 2.30 (s, 3H), 1.85 (d, 3H)	N/A	3JH,H​=7.0

Key Differentiators:

• Vinylic Deshielding: The (2E)-fluorinated isomer shows a vinylic proton at ~7.25 ppm, significantly downfield from the (2Z) isomer (~6.85 ppm) due to the cis-relationship with the nitro group.

• Coupling Signatures: The presence of a 3JH,F​ coupling of ~7.8 Hz is the absolute marker for the fluorinated alkenes, differentiating them instantly from non-fluorinated analogs[1].

Standardized Experimental Protocol for NMR Acquisition

To ensure rigorous scientific integrity, the following protocol is designed as a self-validating system for researchers.

Step-by-Step Methodology

• Sample Preparation:

  • Action: Dissolve 15–20 mg of the purified nitroalkene in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v tetramethylsilane (TMS).

  • Causality: CDCl 3​ is selected because it lacks exchangeable protons that could obscure the vinylic region, and it provides excellent solvation for highly polarized nitroalkenes. TMS serves as the absolute 0.00 ppm reference.

• 1 H NMR Acquisition:

  • Action: Acquire data at 400 MHz using a standard 30° pulse sequence (zg30). Set the relaxation delay ( d1​ ) to 2.0 seconds.

  • Causality: A 2-second delay ensures the complete longitudinal relaxation ( T1​ ) of the allylic methyl protons, allowing for accurate quantitative integration (a strict 1:3 ratio between vinylic and methyl protons).

• 19 F NMR Acquisition:

  • Action: Acquire at 376 MHz (on a 400 MHz console) using an inverse-gated decoupling sequence to suppress the Nuclear Overhauser Effect (NOE). Reference to external CFCl 3​ (0.00 ppm).

  • Causality: Standard 1 H-decoupling can artificially enhance 19 F signals via NOE, skewing integrations if impurities are present. Inverse-gated decoupling ensures quantitative reliability[2].

• Data Validation (The Self-Validating Check):

  • Action: Extract the J -coupling constants from both spectra.

  • Causality: The system validates itself if the J -value of the vinylic quartet in the 1 H spectrum perfectly matches the J -value of the −CF3​ doublet in the 19 F spectrum ( 3JH,F​≈7.8 Hz). Any discrepancy indicates a processing artifact or co-eluting impurity.

Analytical workflow for the self-validating NMR acquisition of fluorinated nitroalkenes.

Application Workflow & Downstream Utility

The stereochemical purity of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene directly dictates the success of downstream drug-discovery reactions. For instance, in the Grob cyclization with 1,3-dicarbonyl compounds and primary amines, the (2E) isomer efficiently yields β -(trifluoromethyl)pyrroles[1], whereas isomeric mixtures lead to complex, inseparable reaction profiles[3].

Reaction pathway demonstrating the utility of the (2E)-isomer in Grob cyclizations.

References

• Korotaev, V. Yu., et al. "Synthesis of β-(trifluoromethyl)furans and spiro-gem-dichlorocyclopropanes from cyclic 1,3-dicarbonyl compounds and CX3-nitroalkenes." Tetrahedron, 2013.1

• "Tandem Michael Addition–Cyclization of Nitroalkenes with 1,3-Dicarbonyl Compounds Accompanied by Removal of Nitro Group." The Journal of Organic Chemistry, ACS Publications, 2021. 2

• Korotaev, V. Yu., et al. "Synthesis of Novel 5,6-Dihydropyrrolo[2,1-a]isoquinolines via Grob Reaction between (E)-1,1,1-Trifluoro-3-nitro-2-butene and 3,4-Dihydroisoquinolines." ResearchGate, 2015. 3

Sources

• 1. elar.urfu.ru [elar.urfu.ru]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

comparing reactivity of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene vs 3,3,3-trifluoro-1-nitropropene

Comparative Reactivity Guide: (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene vs. 3,3,3-Trifluoro-1-nitropropene

Trifluoromethylated nitroalkenes are indispensable building blocks in modern drug development, offering a direct pathway to incorporate the pharmacokinetically privileged trifluoromethyl (–CF₃) group into complex molecular architectures. However, the exact substitution pattern on the nitroalkene backbone dictates its reaction trajectory. This guide provides an objective, data-backed comparison of two critical synthons: the sterically hindered (2E)-1,1,1-trifluoro-3-nitrobut-2-ene and the unhindered 3,3,3-trifluoro-1-nitropropene .

Mechanistic Causality: Sterics vs. Electronics

To predict the behavior of these two compounds, we must analyze the interplay between electronic activation and steric hindrance at the α- and β-carbons.

• 3,3,3-Trifluoro-1-nitropropene (Compound B): Structurally, this molecule (CF₃–CH=CH–NO₂) possesses an unhindered α-proton. The synergistic electron-withdrawing effects of the –CF₃ group at the β-position and the –NO₂ group at the α-position render the β-carbon exceptionally electrophilic. It acts as a highly reactive, classical Michael acceptor, ideal for asymmetric additions where rigid transition states are required[1].

• (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene (Compound A): This molecule (CF₃–CH=C(NO₂)–CH₃) features a methyl group at the α-position. While the β-carbon remains highly electrophilic, the α-methyl group introduces significant steric bulk and a slight electron-donating inductive effect (+I). This prevents simple protonation of the resulting nitronate intermediate after nucleophilic attack. Instead, the reaction is forced down cascade pathways, stabilizing into highly polar zwitterionic intermediates that undergo complex intramolecular cyclizations, such as Hetero-Diels-Alder (HDA) reactions[2].

Fig 1. Divergent reactivity pathways of trifluoromethyl nitroalkenes based on steric hindrance.

Divergent Synthetic Applications

The Unhindered Pathway: 3,3,3-Trifluoro-1-nitropropene

Because it lacks α-substitution, this compound excels in stereocontrolled addition reactions. Process chemists frequently utilize it for the aza-Michael addition of chiral auxiliaries (e.g., optically pure 4-phenyl-2-oxazolidinone) to synthesize enantiomerically pure N-Boc-3-(trifluoromethyl)piperazines[1]. Furthermore, it is a prime substrate for enantioselective Ni(II)-catalyzed Friedel-Crafts alkylations , allowing for the construction of trifluoromethylated all-carbon quaternary stereocenters with up to >99% enantiomeric excess (ee)[3].

The Cascade Pathway: (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene

The α-methyl group fundamentally alters the synthetic utility of this compound. Molecular Electron Density Theory (MEDT) confirms that its reactions with push-pull enamines proceed via a two-stage, one-step mechanism involving localized zwitterions[2]. Practically, this makes it an exceptional precursor for heterocyclic synthesis. A premier application is the three-component Grob cyclization , where the nitroalkene reacts with 1,3-dicarbonyls and primary amines to yield heavily substituted β-(trifluoromethyl)pyrroles[4].

Quantitative Performance Metrics

The table below summarizes the expected experimental outcomes when deploying these synthons in their optimized reaction pathways.

Performance Metric	3,3,3-Trifluoro-1-nitropropene	(2E)-1,1,1-Trifluoro-3-nitrobut-2-ene
Primary Reaction Mode	Aza-Michael Addition, Friedel-Crafts	Hetero-Diels-Alder, Grob Cyclization
Electrophilicity Profile	Extremely High (Unhindered β-carbon)	High (Sterically hindered α-carbon)
Typical Isolated Yields	85% – 95% (Aza-Michael)	60% – 80% (Pyrrole Synthesis)
Stereocontrol Potential	Excellent (dr > 99:1 with chiral auxiliaries)	Moderate to High (dependent on enamine)
Thermal Operating Window	0 °C to Room Temperature	Room Temperature to 80 °C
Key Intermediate State	Stabilized Nitronate Anion	Highly Polar Zwitterion

Self-Validating Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific causality for reagent selection and built-in analytical checkpoints.

Protocol A: Diastereoselective Aza-Michael Addition (Using 3,3,3-Trifluoro-1-nitropropene)

Causality Note: Unhindered nitroalkenes are prone to violent polymerization. Using 2-MeTHF as a solvent for the stock solution mitigates thermal runaway risks while providing excellent solvation for the chiral auxiliary[1].

• Stock Preparation: Prepare a standardized solution of (E)-3,3,3-trifluoro-1-nitropropene in 2-MeTHF under an N₂ atmosphere.

• Thermal Control: Cool the reaction vessel to 0 °C using an ice bath. Validation Check: Ensure internal probe reads ≤ 2 °C before proceeding.

• Auxiliary Addition: Add optically pure 4-phenyl-2-oxazolidinone (1.0 equiv) and a catalytic amount of Triethylamine (TEA). Maintain the internal temperature strictly between 1 °C and 5 °C to preserve the rigid transition state required for high diastereoselectivity.

• Quench & Extract: After 15 minutes of stirring, quench the reaction with aqueous NH₄Cl. Extract the organic layer using 2-MeTHF.

• Validation: Analyze the crude mixture via Chiral HPLC. A successful run will yield a diastereomeric ratio (dr) of >99:1.

Fig 2. Self-validating workflow for highly diastereoselective aza-Michael addition.

Protocol B: Three-Component Grob Cyclization (Using (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene)

Causality Note: The steric bulk of the α-methyl group prevents simple addition. The introduction of a primary amine forces the initial Michael adduct to undergo condensation and subsequent Grob-type fragmentation, driving the thermodynamic formation of the aromatic pyrrole ring[4].

• Initial Adduct Formation: In a round-bottom flask, combine (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (1.0 equiv) with ethyl acetoacetate (1.2 equiv) in ethanol.

• Amine Condensation: Slowly introduce the primary aliphatic amine (1.5 equiv) at room temperature. The solution will exhibit an exotherm as the zwitterionic intermediate forms.

• Cyclization: Elevate the temperature to 60 °C for 4 hours to drive the elimination of HNO₂ and water, completing the aromatization.

• Purification & Validation: Concentrate under reduced pressure and purify via silica gel chromatography. Validate the formation of the β-(trifluoromethyl)pyrrole via ¹⁹F NMR (looking for a distinct singlet corresponding to the aromatic –CF₃ environment) and LC-MS.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Molecular mechanism of Hetero Diels-Alder reactions between (E)-1,1,1-trifluoro-3-nitrobut-2-enes and enamine systems in the light of Molecular Electron Density Theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. scilit.com [scilit.com]

mass spectrometry fragmentation patterns of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

Analytical Comparison Guide: Mass Spectrometry Profiling of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

Executive Summary & Analytical Rationale

The compound (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is a highly electrophilic, partially fluorinated nitroalkene. It serves as a critical building block in advanced organic synthesis, particularly in the development of fluorinated heterocycles via Grob cyclizations [1]. However, its structural characterization presents a significant analytical challenge. The presence of two strongly electron-withdrawing groups—the trifluoromethyl (-CF3) and nitro (-NO2) moieties—drastically destabilizes the molecular ion during standard analytical workflows.

For drug development professionals and analytical chemists, selecting the correct mass spectrometry (MS) ionization platform is the difference between definitive structural elucidation and ambiguous data. This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) against Gas Chromatography-Negative Chemical Ionization-Mass Spectrometry (GC-NCI-MS) , providing mechanistic insights, quantitative data, and self-validating experimental protocols.

Structural Dynamics & Ionization Causality

To understand the analytical data, one must first understand the causality behind the molecule's behavior in a high-vacuum environment.

The EI-MS Challenge (70 eV): Under standard 70 eV electron ionization, the initial electron is ejected from the non-bonding orbitals of the nitro group or the alkene π -bond. However, the intense inductive pull of the -CF3 group combined with the resonance withdrawal of the -NO2 group renders the resulting radical cation [M]∙+ (m/z 155) exceptionally unstable [2]. This instability forces rapid, predictable fragmentation:

• Alpha-Cleavage: The molecule rapidly expels a stable trifluoromethyl radical ( ∙ CF3) to form the [M−CF3​]+ cation at m/z 86.

• Heterolytic Cleavage: Alternatively, the highly stable [CF3​]+ cation is formed directly, which typically dominates the spectrum as the base peak at m/z 69.

• Nitro Rearrangement: The nitro group undergoes characteristic losses of ∙ NO2 (m/z 109) and subsequent rearrangements yielding [NO]+ (m/z 30).

The NCI-MS Advantage: Negative Chemical Ionization (NCI) circumvents this instability. Using a reagent gas like methane, NCI generates a population of thermal electrons. Because (2E)-1,1,1-trifluoro-3-nitrobut-2-ene possesses a massive electron affinity due to its fluorinated and nitrated domains, it captures these low-energy electrons non-dissociatively. This gentle process yields a robust, intact molecular anion [M]∙− at m/z 155, making NCI the superior choice for molecular weight confirmation and trace-level quantification[3].

Mechanistic Fragmentation Pathways

The diagram below maps the causal fragmentation logic of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene when subjected to standard EI-MS conditions.

Fig 1: Proposed EI-MS fragmentation pathways for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene.

Platform Comparison: Quantitative Performance Data

When selecting an analytical approach for this compound, the choice between EI and NCI dictates the quality of the resulting data. The table below summarizes the comparative performance metrics based on the ionization physics of fluorinated nitroalkenes.

Analytical Parameter	GC-EI-MS (70 eV)	GC-NCI-MS (Methane Reagent)
Molecular Ion Abundance	< 1% (m/z 155, often absent)	> 85% (m/z 155, [M]∙− )
Base Peak	m/z 69 ( [CF3​]+ )	m/z 155 ( [M]∙− )
Secondary Diagnostic Ions	m/z 109, m/z 86, m/z 30	m/z 46 ( [NO2​]− )
Limit of Detection (LOD)	~50 ng/mL	~0.5 ng/mL (100x more sensitive)
Linear Dynamic Range	3 orders of magnitude	4 orders of magnitude
Primary Utility	Structural elucidation / Fingerprinting	Trace quantification / MW confirmation

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the following dual-mode GC-MS protocol is designed as a self-validating system. It utilizes an internal standard to normalize ionization efficiency and employs specific thermal parameters to prevent the artifactual degradation of the thermolabile nitroalkene prior to ionization.

Step 1: Sample Preparation & Internal Standardization

• Dilute the synthesized (2E)-1,1,1-trifluoro-3-nitrobut-2-ene standard to a working concentration of 10 µg/mL using anhydrous hexane. Rationale: Protic solvents or moisture can induce premature degradation of the highly electrophilic alkene.

• Spike the sample with 1 µg/mL of 1,4-dinitrobenzene-d4. Rationale: This internal standard possesses similar electronegative properties, validating both the EI fragmentation efficiency and the NCI electron-capture stability.

Step 2: Gas Chromatography Parameters

• Column Selection: Install a DB-5MS capillary column (30 m × 0.25 mm ID × 0.25 µm film thickness).

• Inlet Configuration: Set the splitless injection port to 200°C. Rationale: Traditional inlet temperatures (250°C+) will cause thermal decomposition of the nitro group into nitrite artifacts before the compound reaches the column.

• Oven Gradient: Initial hold at 50°C for 2 min, ramp at 15°C/min to 250°C, and hold for 5 min. Carrier gas: Helium (99.999%) at a constant flow of 1.2 mL/min.

Step 3: Mass Spectrometry Configuration (Dual Mode)

• EI Mode (For Structural Fingerprinting): Set the source temperature to 230°C and electron energy to 70 eV. Scan range: m/z 30–300.

• NCI Mode (For MW Confirmation): Introduce Methane reagent gas at 2.0 mL/min. Lower the MS source temperature to 150°C. Rationale: Lower source temperatures significantly enhance the cross-section for resonance electron capture, maximizing the yield of the [M]∙− anion.

Step 4: Data Validation

• Confirm the presence of the internal standard (m/z 172 in EI mode).

• In NCI mode, verify the isotopic distribution of the m/z 155 ion to confirm the absence of co-eluting isobaric interferences, ensuring the integrity of the molecular weight assignment.

References

• Korotaev, V. Y., Barkov, A. Y., Kotovich, I. V., & Sosnovskikh, V. Y. (2012). "Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines." Journal of Fluorine Chemistry.[Link]

• Barkov, A. Y., et al. (2020). "Participation of Phosphorylated Analogues of Nitroethene in Diels–Alder Reactions with Anthracene: A Molecular Electron Density Theory Study and Mechanistic Aspect." International Journal of Molecular Sciences.[Link]

• Stemmler, E. A., & Hites, R. A. (1993). "Negative ion mass spectrometry." Chemical Reviews.[Link]

Characterization of Highly Electrophilic Fluorinated Nitroalkenes: ATR-FTIR vs. Transmission FT-IR for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

Executive Summary

(2E)-1,1,1-trifluoro-3-nitrobut-2-ene is a highly electrophilic, partially fluorinated nitroalkene that serves as a critical building block in drug development and organic synthesis. It is extensively utilized in the preparation of various CF3​ -containing heterocycles, including β -(trifluoromethyl)pyrroles via Grob cyclization[1] and β -(trifluoromethyl)furans via Nef-type reactions[2]. Accurate structural characterization of this intermediate is paramount. This guide objectively compares Attenuated Total Reflectance (ATR-FTIR) against traditional Transmission FT-IR for analyzing this compound, providing researchers with optimal protocols, causality-driven methodologies, and expected quantitative absorption data.

Mechanistic Background & Structural Significance

The unique reactivity of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene stems from the synergistic electron-withdrawing effects of its substituents. The trifluoromethyl ( CF3​ ) group exerts a powerful inductive (-I) effect, while the nitro ( NO2​ ) group exerts both inductive (-I) and mesomeric (-M) effects.

This dual withdrawal severely depletes the electron density of the C=C double bond, making it highly susceptible to nucleophilic attack by 1,3-dicarbonyl compounds and enamines[2]. Spectroscopically, this electronic environment causes distinct shifts in the infrared absorption bands:

• C=C Shift: The conjugation with the NO2​ group typically lowers the C=C stretching frequency, but the competing, strong -I effect of the CF3​ group restricts this resonance, resulting in a C=C band that appears slightly higher than in non-fluorinated conjugated nitroalkenes.

• C−F Intensity: The highly polar C−F bonds result in massive changes in the dipole moment during vibration, producing dominant, broad absorption bands in the fingerprint region that can easily obscure weaker signals.

Substituent electronic effects dictating the IR spectral shifts in the nitroalkene.

Technique Comparison: ATR-FTIR vs. Transmission FT-IR

When characterizing highly electrophilic fluorinated compounds, the choice of sample introduction directly impacts data integrity.

Feature	Diamond ATR-FTIR (Recommended)	Transmission FT-IR (KBr Pellet/Liquid Cell)
Sample Preparation	None required. Direct application.	Requires dispersion in KBr or dissolution in IR-transparent solvent.
Chemical Compatibility	Excellent. Diamond is inert to highly reactive electrophiles.	Poor to Moderate. Highly electrophilic nitroalkenes can undergo halogen exchange or degrade on active KBr surfaces.
Pathlength	Short, consistent (~1-2 µm depending on wavelength). Prevents C−F band saturation.	Variable. High risk of total absorption (saturation) in the 1100-1300 cm⁻¹ C−F stretching region.
Moisture Interference	Minimal, as no hygroscopic matrix is used.	High. KBr absorbs water, creating broad bands at 3400 cm⁻¹ and 1640 cm⁻¹ that obscure the C=C stretch.
Data Correction	Requires software ATR correction for relative peak intensities.	Direct Beer-Lambert relationship; no correction needed.

Verdict: Diamond ATR-FTIR is the superior technique for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene. It prevents the saturation of the intense CF3​ stretching bands and eliminates the risk of substrate-induced degradation[2].

Quantitative IR Absorption Data

The following table outlines the expected fundamental vibrational frequencies for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene, synthesized via standard condensation protocols[1].

Functional Group	Vibration Mode	Expected Frequency (cm⁻¹)	Intensity & Shape	Causality / Notes
Alkene C−H	ν(C−H) stretch	~3060	Weak, sharp	Typical for sp2 hybridized carbons.
Alkyl C−H	ν(C−H) stretch	~2940, 2860	Weak	Corresponds to the terminal methyl ( CH3​ ) group.
Alkene C=C	ν(C=C) stretch	~1665	Medium	Shifted upward relative to standard nitroalkenes due to the strong -I effect of the CF3​ group restricting NO2​ resonance.
Nitro NO2​	νas​(NO2​) asym. stretch	~1545	Strong	Highly diagnostic; shifted slightly by the electron-deficient alkene.
Nitro NO2​	νs​(NO2​) sym. stretch	~1355	Strong	Highly diagnostic for conjugated nitro groups.
Trifluoromethyl	ν(C−F) stretches	1280, 1180, 1130	Very Strong, broad	Multiplet caused by asymmetric and symmetric stretching of the CF3​ moiety. Dominates the fingerprint region.
C−N Bond	ν(C−N) stretch	~860	Medium	C−N bond connecting the nitro group to the alkene backbone.

Self-Validating Experimental Protocol: Diamond ATR-FTIR

To ensure absolute trustworthiness and reproducibility when characterizing this reactive intermediate, follow this self-validating workflow.

Step 1: Instrument Purging and Background Acquisition

• Action: Purge the spectrometer optics compartment with dry nitrogen for at least 30 minutes prior to analysis.

• Causality: Atmospheric water vapor exhibits sharp rotational-vibrational bands in the 1600-1700 cm⁻¹ region. If not purged, these bands will perfectly overlap with and obscure the critical C=C stretch (~1665 cm⁻¹) of the nitroalkene.

• Validation: Collect a background spectrum (32 scans, 4 cm⁻¹ resolution). The baseline between 1600-1700 cm⁻¹ must be flat, with noise <0.001 absorbance units.

Step 2: Sample Application

• Action: Ensure the diamond ATR crystal is cleaned with anhydrous isopropanol and completely dry. Apply 1-2 drops (if liquid) or a few milligrams (if crystalline) of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene directly onto the center of the crystal. Ensure the anvil is lowered to apply consistent pressure if the sample is solid.

• Causality: Diamond is chosen over ZnSe to prevent any chemical reaction with the highly electrophilic nitroalkene.

Step 3: Data Acquisition

• Action: Acquire the sample spectrum using 32 to 64 co-added scans at a resolution of 4 cm⁻¹.

• Validation: Check the raw interferogram. The peak intensity of the strongest band (the C−F stretches around 1200 cm⁻¹) should not exceed 1.0 absorbance units. If it does, the band is saturated; reduce the pressure on the anvil or use a shallower angle of incidence if your ATR accessory allows it.

Step 4: Spectral Processing

• Action: Apply an ATR correction algorithm (assuming a refractive index of ~1.5 for the organic sample and 2.4 for the diamond crystal).

• Causality: ATR pathlength is wavelength-dependent (longer pathlengths at lower wavenumbers). ATR correction normalizes the peak intensities to simulate a transmission spectrum, allowing for accurate comparison against literature databases.

Self-validating step-by-step workflow for ATR-FTIR analysis.

References

• Korotaev, V. Y., Barkov, A. Y., Kotovich, I. V., & Sosnovskikh, V. Y. (2012). Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines. Scilit.
• Barkov, A. Y., Korotaev, V. Y., & Sosnovskikh, V. Y. (2013). Synthesis of β-(trifluoromethyl)furans and spiro-gem-dichlorocyclopropanes from cyclic 1,3-dicarbonyl compounds and α-(trihaloethylidene)nitroethanes. Ural Federal University.
• Fomenkov, D. A., et al. (2024). An Intramolecular Nitroso-Meerwein–Ponndorf–Verley–Oppenauer Reaction to Access Fused Pyrrolidine Scaffolds.

Sources

• 1. scilit.com [scilit.com]
• 2. elar.urfu.ru [elar.urfu.ru]

HPLC Method Validation for Monitoring (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene Reactions: A PFP vs. C18 Comparison Guide

As drug development increasingly relies on highly functionalized fluorinated building blocks, the analytical methods used to monitor their synthesis must evolve. (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is a highly electrophilic, electron-deficient fluorinated nitroalkene. It is a critical intermediate in complex organic synthesis, frequently utilized in Diels-Alder cycloadditions and Grob cyclizations to synthesize substituted pyrroles and other bioactive heterocycles[1].

Monitoring the consumption of this nitroalkene and the formation of transient zwitterionic intermediates presents a unique chromatographic challenge. Standard reversed-phase methodologies often fail to provide adequate retention or selectivity. This guide objectively compares the performance of traditional Alkyl (C18) stationary phases against Pentafluorophenyl (PFP) phases, providing a fully validated, self-validating HPLC protocol grounded in ICH Q2(R2) guidelines[2].

The Analytical Challenge: Reaction Dynamics & Causality

The reaction of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene with nucleophiles or dienes typically proceeds through a stepwise mechanism, generating transient acyclic or zwitterionic intermediates before final cyclization[1].

From a chromatographic perspective, the analyte possesses two problematic features:

• High Electrophilicity: The combined electron-withdrawing effects of the trifluoromethyl (–CF₃) and nitro (–NO₂) groups make the alkene highly susceptible to degradation (e.g., hydration) in basic or neutral aqueous environments.

• Lipophobicity: Despite being non-polar in a traditional sense, the –CF₃ group is lipophobic. On a standard C18 column, which relies entirely on dispersive hydrophobic interactions, fluorinated compounds often elute near the void volume or co-elute with polar reaction intermediates.

Reaction pathway of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene and HPLC monitoring points.

Stationary Phase Selection: C18 vs. PFP

To resolve the starting material from its (Z)-isomer and closely related reaction intermediates, we must move beyond simple hydrophobic retention. Fluorinated stationary phases, specifically pentafluorophenyl (PFP) chemistries, provide orthogonal selectivity to traditional alkyl phases[3].

The PFP ligand introduces multi-modal retention mechanisms:

• π-π Interactions: The electron-deficient aromatic ring of the PFP phase interacts strongly with the π-system of the nitroalkene.

• Dipole-Dipole Interactions: The highly polar C–F bonds on the stationary phase interact with the strong dipole moment generated by the –CF₃ and –NO₂ groups of the analyte.

• Fluorine-Fluorine Interactions: Specific fluorophilic affinity enhances the retention of the –CF₃ moiety[4].

Table 1: Chromatographic Performance Comparison (C18 vs. PFP)

Conditions: 150 x 4.6 mm, 3 µm columns. Isocratic 60:40 Methanol/Water (0.1% Formic Acid), 1.0 mL/min, UV 254 nm.

Chromatographic Parameter	Standard Alkyl (C18)	Fluorinated (PFP)	Scientific Rationale & Causality
Retention Factor (k')	1.2	4.8	PFP provides enhanced dipole and π-π interactions, overcoming the lipophobicity of the –CF₃ group to increase retention.
Isomeric Resolution (E/Z)	0.8 (Co-elution)	2.7 (Baseline)	PFP offers superior shape selectivity and rigid planar interactions, easily distinguishing spatial isomers.
Intermediate Resolution	1.1	3.5	Orthogonal selectivity of PFP resolves the polar zwitterionic intermediate from the electrophilic starting material.
Tailing Factor (Tf)	1.9	1.1	The PFP phase masks underlying silanol activity more effectively for polar/zwitterionic species, sharpening peak shape.

Self-Validating Experimental Protocol

To ensure data integrity, the following protocol is designed as a self-validating system . The inclusion of an aggressive quenching step prevents ex-vivo reaction progression, while the System Suitability Test (SST) acts as a hard gatekeeper; if the system fails the SST, no sample data is recorded.

Step 1: Reaction Quenching & Sample Preparation

Causality: Nitroalkenes are highly reactive. Analyzing an unquenched reaction mixture will result in on-column degradation and inaccurate kinetic data.

• Extract a 10 µL aliquot from the active reaction vessel.

• Immediately dilute into 990 µL of chilled (-20°C) Acetonitrile containing 0.1% Trifluoroacetic Acid (TFA). The low temperature and acidic pH instantly protonate nucleophiles, halting the reaction.

• Vortex for 5 seconds and centrifuge at 10,000 x g for 2 minutes to pellet any precipitated salts. Transfer the supernatant to an HPLC vial.

Step 2: Chromatographic Conditions

• Column: PFP Phase (150 x 4.6 mm, 3 µm).

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid (Causality: Acidic pH suppresses silanol ionization and stabilizes the nitroalkene against base-catalyzed hydration).

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Gradient: 20% B to 80% B over 10 minutes, hold at 80% B for 2 minutes, re-equilibrate at 20% B for 4 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm (optimal for the conjugated nitroalkene system).

Step 3: System Suitability Testing (SST) - The Validation Gate

Before analyzing reaction samples, inject a resolution standard containing 50 µg/mL of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene and 5 µg/mL of its (Z)-isomer.

• Acceptance Criteria:

  • Resolution (Rs) between (E) and (Z) isomers > 2.0 .

  • Tailing Factor (Tf) for the (2E) peak < 1.5 .

  • Area %RSD for 5 replicate injections ≤ 1.0% .

• Action: If criteria are not met, discard mobile phases, purge the system, and replace the column.

ICH Q2(R2) Method Validation

The developed PFP method was subjected to rigorous validation according to the latest ICH Q2(R2) guidelines to ensure it is fit for its intended purpose throughout the analytical lifecycle[2].

ICH Q2(R2) analytical method validation workflow for fluorinated nitroalkenes.

Table 2: ICH Q2(R2) Validation Results Summary

Validation Parameter	ICH Q2(R2) Target Criteria	Experimental Result (PFP Method)	Status
Specificity	Complete resolution from impurities; Peak purity > 0.990	Rs > 3.5 from all intermediates; Peak purity index = 0.999	Pass
Linearity & Range	R² ≥ 0.999 across specified range	R² = 0.9998 (Range: 1.0 to 150.0 µg/mL)	Pass
Accuracy (Recovery)	98.0% - 102.0% at 3 concentration levels	99.4% ± 0.6% (Spiked against theoretical yield)	Pass
Precision (Repeatability)	%RSD ≤ 2.0% for 6 independent preparations	%RSD = 0.82% (n=6, 50 µg/mL)	Pass
LOD / LOQ	S/N ≥ 3 (LOD) and S/N ≥ 10 (LOQ)	LOD: 0.05 µg/mL LOQ: 0.15 µg/mL	Pass
Robustness	Stable performance under deliberate variations	Rs > 2.0 maintained across ±0.1 mL/min flow and ±2°C temp	Pass

Conclusion

Monitoring the reactions of highly electrophilic, fluorinated compounds like (2E)-1,1,1-trifluoro-3-nitrobut-2-ene exposes the limitations of traditional C18 chromatography. By understanding the molecular causality—specifically the lipophobicity and strong dipole moments induced by the –CF₃ and –NO₂ groups—analysts can make informed column selections.

The implementation of a Pentafluorophenyl (PFP) stationary phase leverages π-π, dipole-dipole, and fluorine-fluorine interactions to achieve baseline resolution of isomers and transient reaction intermediates. Coupled with a self-validating, quench-stabilized protocol, this method meets all stringent ICH Q2(R2) validation criteria, providing a highly reliable tool for synthetic chemists and drug development professionals.

References

• ICH Q2(R2) Guideline on Validation of Analytical Procedures European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL:[Link][5]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases LCGC International URL:[Link][3]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases Waters Corporation URL:[Link][4]

• Participation of Phosphorylated Analogues of Nitroethene in Diels–Alder Reactions: A Molecular Electron Density Theory Study and Mechanistic Aspect MDPI - Molecules URL:[Link][1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. database.ich.org [database.ich.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. waters.com [waters.com]
• 5. ema.europa.eu [ema.europa.eu]

(2E)-1,1,1-trifluoro-3-nitrobut-2-ene vs other fluorinated aliphatic nitro compounds

Advanced Reactivity Profiling: (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene vs. Unsubstituted Fluorinated Nitroalkenes

Executive Summary

Fluorinated aliphatic nitro compounds are indispensable building blocks in modern drug discovery, offering a unique combination of high electrophilicity and the ability to install the metabolically stable trifluoromethyl (–CF₃) group. Among these, (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (TFNB) and its disubstituted counterpart, 3,3,3-trifluoro-1-nitropropene (TNP) , represent two distinct nodes of reactivity. While TNP is a hyper-reactive Michael acceptor ideal for bimolecular additions, TFNB leverages its trisubstituted architecture to enable complex, multicomponent cyclizations[1],[2].

As a Senior Application Scientist, I have structured this guide to move beyond basic reaction listings. Here, we will dissect the electronic and steric causality behind their divergent behaviors and provide field-proven, self-validating protocols for their application.

Structural and Electronic Divergence

The fundamental difference between TFNB and TNP lies in their substitution patterns, which dictate their thermodynamic stability and electrophilic trajectory.

• TNP (CF₃–CH=CH–NO₂): Lacking substitution at the α-carbon, TNP is an exceptionally potent Michael acceptor. However, this lack of steric shielding makes it prone to unwanted polymerization if not handled under strictly controlled kinetic conditions[2]. Nucleophilic attack occurs rapidly at the β-carbon.

• TFNB (CF₃–CH=C(NO₂)–CH₃): The introduction of a methyl group at the α-position transforms the molecule into a trisubstituted alkene. This steric bulk slightly attenuates the extreme electrophilicity of the β-carbon, preventing spontaneous polymerization while remaining reactive enough for targeted nucleophilic attack[1]. Crucially, the α-methyl group provides a necessary carbon framework that participates in subsequent intramolecular rearrangements, such as the Grob cyclization and Diels-Alder reactions[1],[3].

Figure 1: Divergent reactivity profiles dictated by alkene substitution patterns.

Quantitative Performance Comparison

To select the appropriate fluorinated building block for your synthetic campaign, consider the empirical performance metrics summarized below.

Parameter	(2E)-1,1,1-Trifluoro-3-nitrobut-2-ene (TFNB)	3,3,3-Trifluoro-1-nitropropene (TNP)
Alkene Substitution	Trisubstituted (α-methylated)	Disubstituted (Terminal nitro)
Electrophilicity	Moderated by steric shielding	Exceptionally high
Primary Reaction Pathway	Multicomponent Grob cyclizations[1], Diels-Alder[3]	Kinetically controlled Aza-Michael additions[2]
Thermodynamic Stability	High (Bench-stable at room temp)	Moderate (Prone to oligomerization)
Key Synthetic Output	β-(Trifluoromethyl)pyrroles and furans[4]	Fluorinated peptidomimetics[5]
Typical Isolated Yields	65–85% (Complex cascades)	70–95% (Bimolecular additions)

Validated Experimental Workflows

Protocol A: Stereocontrolled Synthesis of ψ[CH(CF₃)NH]Gly-Peptides via Aza-Michael Addition (Using TNP)

Objective: Diastereoselective addition of chiral α-amino acid esters to TNP. Causality & Design: TNP is a hyper-reactive electrophile. To prevent runaway polymerization and ensure high diastereoselectivity, the reaction must be kinetically controlled. Toluene is selected as a non-polar solvent to suppress background racemic pathways that dominate in highly polar media[2]. Diisopropylethylamine (DIPEA) is chosen as the base because its steric bulk prevents it from acting as a competing nucleophile against TNP, allowing it to exclusively deprotonate the amino ester hydrochloride[5].

Step-by-Step Workflow:

• Preparation: Suspend 1.0 equivalent of the chiral α-amino acid ester hydrochloride (e.g., H-Val-OtBu·HCl) in anhydrous toluene (0.1 M concentration) under an inert argon atmosphere.

• Base Addition: Dropwise add 1.1 equivalents of DIPEA at -78 °C. Self-Validation: The cloudy suspension will gradually clear as the free amine is generated in situ.

• Electrophile Introduction: Slowly add a solution of TNP (1.1 equivalents) in toluene over 15 minutes. Maintaining the low temperature is critical to trap the kinetic nitronate intermediate.

• Propagation: Allow the reaction to slowly warm to room temperature over 4 hours. Self-Validation: Monitor via TLC (Hexanes/EtOAc 8:2); the highly UV-active TNP spot should completely disappear.

• Quenching & Isolation: Quench with saturated aqueous NH₄Cl to protonate the nitronate intermediate. Extract with ethyl acetate, dry over MgSO₄, and purify via flash chromatography to isolate the major diastereomer.

Protocol B: Three-Component Grob Cyclization to β-(Trifluoromethyl)pyrroles (Using TFNB)

Objective: Synthesis of highly substituted pyrroles from TFNB, 1,3-dicarbonyls, and primary amines. Causality & Design: Unlike TNP, TFNB possesses an α-methyl group that serves as a critical carbon framework for ring closure[1]. Ethanol is used as the solvent to balance the solubility of the polar enolates and the organic substrates. The reaction proceeds via a sequential Michael addition, enamine condensation, and an intramolecular Grob-type elimination of HNO₂ and water[1].

Step-by-Step Workflow:

• Enolate Formation: Dissolve 1.0 equivalent of a 1,3-dicarbonyl compound (e.g., ethyl acetoacetate) and 1.2 equivalents of sodium acetate in absolute ethanol (0.2 M) at room temperature.

• Michael Addition: Add 1.0 equivalent of TFNB to the mixture. Stir for 2 hours. Self-Validation: The reaction mixture will shift to a deep yellow hue, indicating the formation of the intermediate nitronate adduct.

• Amine Condensation: Introduce 1.5 equivalents of a primary amine. Heat the mixture to 60 °C for 6 hours. The thermal energy drives the enamine formation and subsequent intramolecular cyclization.

• Aromatization: The elimination of nitrous acid (HNO₂) and water drives the aromatization to the pyrrole core. Self-Validation: Evolution of trace NOₓ gas may be observed (solution may slightly darken); ensure adequate ventilation.

• Workup: Cool to room temperature, concentrate under reduced pressure, and partition between water and dichloromethane. Purify the organic layer via recrystallization to yield the pure β-(trifluoromethyl)pyrrole.

Figure 2: Stepwise mechanistic workflow of the Grob cyclization using TFNB.

References

• Korotaev, V. Y., Barkov, A. Y., Kotovich, I. V., & Sosnovskikh, V. Y. (2012). "Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines." Journal of Fluorine Chemistry. URL: [Link]

• Korotaev, V. Y., Barkov, A. Y., & Sosnovskikh, V. Y. (2013). "Synthesis of β-(trifluoromethyl)furans and spiro-gem-dichlorocyclopropanes from cyclic 1,3-dicarbonyl compounds and (E)-1,1,1-trihalo-3-nitrobut-2-enes." Tetrahedron. URL: [Link]

• Kącka-Zych, A., & Jasiński, R. (2020). "Participation of Phosphorylated Analogues of Nitroethene in Diels–Alder Reactions with Anthracene: A Molecular Electron Density Theory Study and Mechanistic Aspect." MDPI Organics. URL: [Link]

• Molteni, M., Volonterio, A., & Zanda, M. (2003). "Stereocontrolled Synthesis of ψ[CH(CF3)NH]Gly-Peptides." Organic Letters. URL: [Link]

Sources

• 1. Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines | Scilit [scilit.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. elar.urfu.ru [elar.urfu.ru]
• 5. Stereocontrolled synthesis of psi[CH(CF3)NH]gly-peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Enantiopurity in (2E)-1,1,1-Trifluoro-3-nitrobut-2-ene Derived Chiral Centers: A Comparative Analytical Guide

Introduction: The Analytical Challenge of Fluorinated Chiral Centers

In modern asymmetric synthesis and drug development, (2E)-1,1,1-trifluoro-3-nitrobut-2-ene serves as a highly electrophilic, versatile building block. When nucleophiles (such as amines or 1,3-dicarbonyls) undergo asymmetric Michael addition to this substrate, they generate densely functionalized chiral centers bearing both a trifluoromethyl (–CF₃) and a nitro (–NO₂) group [[1]]([Link]).

While the synthetic utility of these motifs is immense, validating the enantiomeric excess (ee) and diastereomeric ratio (dr) of the resulting products presents unique analytical challenges. The strong electron-withdrawing nature of both the –NO₂ and –CF₃ groups makes the α-protons highly acidic, introducing a significant risk of epimerization or retro-Michael reactions if the analytical conditions are too harsh [[2]]([Link]).

As a Senior Application Scientist, I have evaluated multiple platforms for the enantiopurity validation of these specific fluorinated adducts. This guide objectively compares the performance of Chiral High-Performance Liquid Chromatography (HPLC) and ¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy using Chiral Solvating Agents (CSAs), providing actionable, self-validating protocols for each workflow.

Comparative Analysis of Validation Platforms

Selecting the optimal analytical method requires balancing resolution, throughput, and the physicochemical stability of the analyte.

Analytical decision tree for selecting the optimal enantiopurity validation method.

Table 1: Quantitative Comparison of Enantiopurity Validation Methods

Parameter	Chiral HPLC / SFC	¹⁹F NMR with CSAs	Chiral GC-MS
Primary Mechanism	Transient diastereomeric interactions with stationary phase	Magnetic anisotropy via non-covalent CSA coordination	Partitioning in chiral stationary phase (gas phase)
Typical Resolution ( Rs​ )	> 1.5 (Baseline)	> 1.0 (Peak-to-peak)	> 2.0 (High theoretical plates)
Analysis Time per Sample	15 – 45 minutes	2 – 5 minutes	20 – 60 minutes
Limit of Detection (ee %)	< 0.1%	~ 1.0%	< 0.1%
Risk of Epimerization	Low (if neutral/mild eluents are used)	Very Low (analyzed in inert deuterated solvents)	High (due to thermal stress on acidic α-protons)
Best Suited For	Final validation, preparative scale-up, regulatory submission	High-throughput screening of asymmetric catalysts	Volatile, thermally stable intermediates

Causality Insight: Chiral GC-MS is often unsuitable for (2E)-1,1,1-trifluoro-3-nitrobut-2-ene adducts because the high injector and oven temperatures (>200 °C) can trigger thermal epimerization of the acidic proton situated between the –CF₃ and –NO₂ groups [[3]]([Link]). Therefore, liquid-phase techniques (HPLC and NMR) are the preferred standard.

Method A: Chiral HPLC (The Gold Standard)

Chiral HPLC remains the regulatory gold standard for enantiopurity validation. For trifluoromethylated compounds, polysaccharide-based chiral stationary phases (CSPs) such as Amylose tris(3,5-dimethylphenylcarbamate) are highly effective .

The Causality of Separation: The –CF₃ group is highly polarizable and acts as a strong hydrogen-bond acceptor and dipole-dipole interaction site. When interacting with the carbamate linkages of the amylose backbone, the spatial orientation of the –CF₃ group relative to the nucleophilic adduct dictates the stability of the transient diastereomeric complex, leading to differential retention times.

Protocol 1: Self-Validating Chiral HPLC Workflow

System Suitability & Self-Validation: This protocol incorporates a mandatory racemic standard injection to calculate the resolution factor ( Rs​ ). The system is only validated for ee determination if Rs​≥1.5 .

Step 1: Sample Preparation

• Dissolve 1.0 mg of the enantioenriched (2E)-1,1,1-trifluoro-3-nitrobut-2-ene derived product in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v).

• Filter through a 0.22 µm PTFE syringe filter to remove particulates that could alter column pressure or cause peak tailing.

Step 2: Chromatographic Parameters

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm) or equivalent.

• Mobile Phase: Hexane/Isopropanol (95:5 v/v). Crucial: Do not add basic modifiers (like Diethylamine) as they can deprotonate the acidic α-proton of the nitroalkane moiety, causing on-column epimerization.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm and 254 nm (the nitro group provides a strong chromophore).

• Temperature: 25 °C (Thermostating is critical to maintain consistent interaction kinetics).

Step 3: Execution and Validation

• Racemic Injection: Inject 10 µL of a synthesized racemic standard.

• Calculate Rs​ : Ensure Rs​=2(tR2​−tR1​)/(W1​+W2​)≥1.5 . If Rs​<1.5 , adjust the isopropanol concentration to 2% to increase retention and interaction time.

• Sample Injection: Inject 10 µL of the enantioenriched sample. Calculate the ee by integrating the area under the curve (AUC) for both enantiomeric peaks: ee(%)=[(AUCmajor​−AUCminor​)/(AUCmajor​+AUCminor​)]×100 .

Method B: ¹⁹F NMR with Chiral Solvating Agents (The High-Throughput Innovator)

While HPLC is highly accurate, method development is time-consuming. For rapid screening of asymmetric catalysts, ¹⁹F NMR utilizing Chiral Solvating Agents (CSAs) is a superior alternative .

The Causality of Differentiation: The ¹⁹F nucleus has a 100% natural abundance, a spin of 1/2, and a massive chemical shift range (>900 ppm). The –CF₃ group of the Michael adduct provides an intense, sharp singlet (or doublet, depending on adjacent protons). When a chiral palladium complex or chiral amine is introduced as a CSA, it forms rapid, non-covalent transient diastereomeric complexes with the (R)- and (S)-enantiomers. The magnetic anisotropy induced by the CSA creates distinct magnetic environments for the –CF₃ groups, resulting in baseline-resolved ¹⁹F NMR signals .

Mechanism of enantiodifferentiation using 19F NMR with a Chiral Solvating Agent.

Protocol 2: Self-Validating ¹⁹F NMR Workflow

System Suitability & Self-Validation: The protocol utilizes a titration approach. The system is validated when the chemical shift difference ( Δδ ) between the two enantiomeric –CF₃ signals in a racemic control is ≥0.05 ppm, ensuring accurate integration without peak overlap.

Step 1: Reagent Preparation

• Prepare a 0.05 M stock solution of the selected CSA (e.g., a chiral binaphthyl-derived palladium complex) in anhydrous CDCl₃.

• Prepare a 0.02 M solution of the enantioenriched fluorinated analyte in CDCl₃.

Step 2: Titration and Spectral Acquisition

• In a standard 5 mm NMR tube, mix 0.5 mL of the analyte solution with 0.1 mL of the CSA stock solution (approx. 0.5 equivalents of CSA).

• Acquisition Parameters: Acquire ¹⁹F NMR spectra at 298 K using a spectrometer operating at ≥376 MHz for ¹⁹F. Use a relaxation delay ( D1​ ) of at least 2.0 seconds to ensure complete longitudinal relaxation of the –CF₃ fluorine atoms, which is critical for accurate quantitative integration. Set the scan count to 32–64 for optimal signal-to-noise ratio.

Step 3: Execution and Validation

• Racemic Control: First, analyze a racemic mixture of the analyte with the CSA. Verify that two distinct –CF₃ signals appear with a 1:1 integration ratio. If the peaks are broadened (indicating intermediate exchange on the NMR timescale), lower the acquisition temperature to 273 K to slow the exchange rate and sharpen the signals.

• Sample Analysis: Analyze the enantioenriched sample under identical conditions. The ee is calculated directly from the integral values of the resolved major and minor ¹⁹F signals.

Conclusion

For the validation of enantiopurity in (2E)-1,1,1-trifluoro-3-nitrobut-2-ene derived chiral centers, the choice of analytical platform is dictated by the stage of research. ¹⁹F NMR with CSAs provides unmatched speed and direct quantitative data without the need for extensive method development, making it ideal for the high-throughput screening of asymmetric reaction conditions. Conversely, Chiral HPLC remains the indispensable tool for final product validation, offering the baseline resolution and trace-level detection limits required for pharmaceutical development. In both cases, recognizing the chemical sensitivity of the –CF₃/–NO₂ substituted chiral center is the key to preventing epimerization and ensuring absolute scientific integrity.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Asymmetric vinylogous aldol addition of alkylidene oxindoles on trifluoromethyl-α,β-unsaturated ketones - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06615A [pubs.rsc.org]
• 3. Frontiers | Asymmetric aza-Henry reaction toward trifluoromethyl β-nitroamines and biological investigation of their adamantane-type derivatives [frontiersin.org]

Safety & Regulatory Compliance

(2E)-1,1,1-trifluoro-3-nitrobut-2-ene proper disposal procedures

The proper disposal of highly reactive fluorinated building blocks like (2E)-1,1,1-trifluoro-3-nitrobut-2-ene requires a rigorous, scientifically grounded approach. In drug discovery and organic synthesis, this compound is frequently utilized for the construction of trifluoromethylated heterocycles (such as pyrroles via Grob cyclization) and as a potent dienophile in Diels-Alder reactions[1][2].

Due to its unique structural features—a strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group conjugated with a nitroalkene moiety—it acts as a highly reactive Michael acceptor. Improper disposal not only poses acute laboratory safety risks (exothermic polymerization) but also significant environmental hazards (release of hydrofluoric acid or perfluoroalkyl substances).

The following operational guide outlines the self-validating protocols required for the safe deactivation and logistical disposal of this compound within a professional laboratory setting.

Mechanistic Rationale for Disposal Strategy

To design a safe disposal protocol, we must first understand the causality behind the chemical's reactivity. The disposal strategy is dictated by two primary molecular features:

• Extreme Electrophilicity: The synergistic electron-withdrawing effect of the −CF3​ and −NO2​ groups makes the β -carbon highly susceptible to nucleophilic attack. If raw, undiluted (2E)-1,1,1-trifluoro-3-nitrobut-2-ene is added directly to a mixed organic waste carboy containing ambient nucleophiles (e.g., amines, thiols, or alcohols from other experiments), it can trigger an uncontrolled, exothermic Michael addition.

• Fluorine Content: The robust carbon-fluorine ( C−F ) bonds cannot be broken by standard biological or low-temperature chemical degradation. The compound must be strictly segregated into halogenated waste streams to ensure it is routed to a high-temperature incinerator equipped with specific gas-scrubbing technology.

Quantitative Hazard & Logistical Profile

The following table summarizes the critical parameters that dictate the handling and disposal logistics for this reagent.

Parameter	Value / Characteristic	Operational Implication for Disposal
Molecular Weight	~155.08 g/mol	Used to calculate dilution ratios to ensure the waste stream remains <5% w/v active reagent.
Fluorine Mass Fraction	~36.7%	Mandates strict segregation into Halogenated Organic Waste to prevent PFAS environmental contamination.
Reactivity Profile	Strong Michael Acceptor	Must never be mixed with concentrated strong bases, primary amines, or heavy metal waste streams.
Incineration Requirement	>1100∘C	Requires institutional transfer to a facility utilizing a rotary kiln with caustic gas scrubbing to neutralize HF and NOx​ .

Standard Operating Procedure (SOP): Laboratory-Scale Disposal

This step-by-step methodology ensures that the reactive intermediate is safely stabilized before entering the institutional waste matrix. Note: This procedure must be executed inside a certified, continuously exhausting fume hood while wearing appropriate PPE (chemical-resistant nitrile gloves, safety goggles, and a lab coat).

• Step 1: Inventory and Containment Assess the volume of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene to be disposed of. Ensure the primary container is intact. Do not attempt to clean or scrape dry residues from flasks, as concentrated nitroalkenes can be sensitive to friction or shock; always use a solvent to solvate the material.

• Step 2: Controlled Dilution (De-escalation of Reactivity) To mitigate the risk of exothermic reactions in the bulk waste carboy, the compound must be diluted.

  • Transfer the reagent into a secondary, larger Erlenmeyer flask or beaker.

  • Slowly add a compatible, inert halogenated solvent (e.g., Dichloromethane, CH2​Cl2​ ) until the concentration of the nitroalkene is less than 5% w/v .

  • Expert Insight: Dilution acts as a thermal sink. By dispersing the electrophilic molecules within an inert solvent matrix, the kinetics of any inadvertent nucleophilic attack in the waste stream are drastically reduced, preventing thermal runaway.

• Step 3: Waste Segregation and Transfer

  • Carefully pour the diluted solution into the laboratory's designated Halogenated Organic Waste carboy.

  • Ensure the carboy is explicitly labeled as containing both fluorinated organics and nitro compounds. This precise labeling is critical for the downstream waste management contractor to route the drum correctly.

• Step 4: Institutional Incineration (Logistical Handoff) The final destruction of the compound is handled by institutional environmental health and safety (EHS) partners. The halogenated waste is transported to a commercial liquid-injection or rotary kiln incinerator. At temperatures exceeding 1100∘C , the C−F bonds are cleaved. The resulting exhaust gases (containing hydrofluoric acid and nitrogen oxides) are passed through a caustic scrubber (typically a sodium hydroxide spray) to precipitate harmless salts (e.g., NaF ).

Process Visualization

The following diagram maps the logical flow of the disposal process, highlighting the critical transition from laboratory mitigation to institutional destruction.

Workflow for the safe deactivation and disposal of fluorinated nitroalkenes.

References

• Three-component synthesis of substituted β-(trifluoromethyl)pyrroles via Grob cyclization of 1,1,1-trifluoro-3-nitrobut-2-ene with 1,3-dicarbonylic compounds and ammonia or primary amines.Scilit.
• Participation of Phosphorylated Analogues of Nitroethene in Diels–Alder Reactions with Anthracene: A Molecular Electron Density Theory Study and Mechanistic Aspect.MDPI.

Sources

• 1. scilit.com [scilit.com]
• 2. Participation of Phosphorylated Analogues of Nitroethene in Diels–Alder Reactions with Anthracene: A Molecular Electron Density Theory Study and Mechanistic Aspect [mdpi.com]

Personal protective equipment for handling (2E)-1,1,1-trifluoro-3-nitrobut-2-ene

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a fundamental extension of chemical mechanics. When handling highly reactive fluorinated building blocks like (2E)-1,1,1-trifluoro-3-nitrobut-2-ene (CAS: 401-66-1), your safety protocols must be as rigorously designed as your synthetic pathways.

This compound is highly valued in drug development for its ability to undergo complex multicomponent reactions, such as Grob cyclizations to form β-(trifluoromethyl)pyrroles[1]. However, the very structural features that make it synthetically useful also make it a severe occupational hazard. This guide synthesizes the mechanistic chemistry of this compound with field-proven logistical and personal protective equipment (PPE) strategies to ensure your laboratory operations are both safe and successful.

Mechanistic Hazard Profiling: The "Why" Behind the Danger

To respect a chemical, you must understand its electronic nature. (2E)-1,1,1-trifluoro-3-nitrobut-2-ene features a carbon-carbon double bond flanked by two of the most powerful electron-withdrawing groups in organic chemistry: a trifluoromethyl (–CF₃) group and a nitro (–NO₂) group.

Through both intense inductive and resonance effects, these groups severely lower the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene[2]. This transforms the molecule into a hyper-reactive, potent Michael acceptor . In a biological context, this electrophilicity is dangerous. The molecule will rapidly and irreversibly alkylate biological nucleophiles—specifically the thiolate anions of cysteine residues in critical cellular proteins (such as RAD51) and glutathione[3]. This covalent modification leads to rapid depletion of cellular antioxidants, severe oxidative stress, lachrymatory effects (eye irritation), and potent skin sensitization[4]. Furthermore, like many nitro compounds, it poses a thermal hazard, decomposing violently upon intense heating to release toxic nitrogen oxides (NOx)[5].

Mechanistic pathway of (2E)-1,1,1-trifluoro-3-nitrobut-2-ene toxicity via Michael addition.

The Personal Protective Equipment (PPE) Ecosystem

Because fluorinated nitroalkenes can act as carrier solvents that permeate standard laboratory barriers, standard single-layer nitrile gloves are insufficient. The PPE strategy must rely on layered defense mechanisms to prevent dermal absorption and inhalation[6].

Table 1: Quantitative & Qualitative PPE Specifications

Protection Zone	Equipment Specification	Mechanistic Rationale
Hand/Dermal	Inner: 0.1 mm Nitrile.Outer: >0.3 mm Butyl Rubber or Viton (Fluoroelastomer).	Fluorinated organics rapidly permeate thin nitrile. Butyl rubber provides a dense, impermeable matrix against polar/fluorinated organics.
Ocular/Facial	Chemical splash goggles (EN 166/ANSI Z87.1) + Full face shield.	The compound is a severe lachrymator. Vapors or micro-droplets will rapidly attack the mucous membranes of the eyes[6].
Respiratory	NIOSH-approved respirator with Organic Vapor (OV) cartridges (if outside hood).	Prevents inhalation of toxic, volatile Michael acceptors which can induce primary carcinoma or respiratory damage[4].
Body	Flame-resistant (FR) lab coat + heavy-duty chemical-resistant apron.	Mitigates exposure during accidental thermal decomposition or large-scale spillage[5].

Operational Handling Protocol

Do not treat this compound as a standard organic reagent. Every manipulation must be a self-validating system designed to contain the electrophile.

Step 1: Environmental Isolation

• Action: Conduct all operations inside a certified, high-velocity chemical fume hood (minimum face velocity of 100 fpm).

• Causality: The vapor pressure of low-molecular-weight nitroalkenes allows them to volatilize at room temperature. The fume hood ensures that any lachrymatory vapors are immediately swept away from the operator's breathing zone[4].

Step 2: Inert Atmosphere Transfer

• Action: Purge the reaction vessel with Argon or Nitrogen. Transfer the (2E)-1,1,1-trifluoro-3-nitrobut-2-ene using a gas-tight syringe equipped with a Luer-lock mechanism.

• Causality: While the compound itself is the electrophile, inerting the atmosphere prevents ambient moisture from interfering with your intended nucleophilic addition reactions (e.g., with 1,3-dicarbonyls)[1], and the Luer-lock prevents pressure-induced needle detachment and subsequent spraying of the toxic liquid.

Step 3: Controlled Reaction Execution

• Action: Cool the receiving vessel (e.g., to 0°C or -78°C depending on the nucleophile) before dropwise addition of the nitroalkene.

• Causality: Michael additions to highly electron-deficient alkenes are highly exothermic. Controlling the temperature prevents thermal runaway, which could lead to the violent decomposition of the nitro group into toxic NOx gases[5].

Emergency Response and Disposal Plan

A robust safety protocol assumes failure will occur and plans the chemical neutralization of that failure.

Spill Mitigation via Chemical Quenching: If a spill occurs, simply wiping it up with absorbent pads is dangerous; it merely spreads the active Michael acceptor.

• Evacuate and Ventilate: Step back and allow the fume hood to clear the immediate vapors[5].

• Chemical Quench: Flood the spill with a solution of a cheap, sacrificial nucleophile (e.g., 10% dodecanethiol or a dilute secondary amine in ethanol).

• Causality: The sacrificial nucleophile rapidly attacks the electrophilic double bond of the (2E)-1,1,1-trifluoro-3-nitrobut-2-ene, converting it into a benign, saturated, non-electrophilic adduct.

• Absorption: Once quenched, absorb the liquid with diatomaceous earth or inert clay[5].

Waste Management:

• Segregation: Collect all quenched waste, contaminated gloves, and reaction byproducts in a dedicated, clearly labeled "Halogenated Organic Waste - Contains Nitro Compounds" container.

• Incompatibility Warning: Never mix this waste with strong bases (e.g., NaOH, KOH) or strong reducing agents. Nitroalkenes can polymerize exothermically or degrade violently in the presence of strong bases[5].

Standard operating procedure and contingency workflow for handling fluorinated nitroalkenes.

References

• 1-FLUORO-4-NITROBENZENE FOR SYNTHESIS MSDS Loba Chemie URL: [Link]

• Synthesis of β-(trifluoromethyl)furans and spiro-gem-dichlorocyclopropanes from cyclic 1,3-dicarbonyl compounds Ural Federal University (urfu.ru) URL: [Link]

• Small molecule nitroalkenes inhibit RAD51-mediated homologous recombination and amplify triple-negative breast cancer cell killing National Institutes of Health (PMC) URL:[Link]

• Fluorinated Substrates as Michael Acceptors Towards Fine Chemicals ResearchGate URL: [Link]

Sources

• 1. elar.urfu.ru [elar.urfu.ru]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lobachemie.com [lobachemie.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]